1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro-

• CAS: 66773-14-6

Core Science & Biosynthesis

The Privileged Scaffold: 5-Methyl-4-nitro-2,3-dihydro-1H-inden-1-one in the Development of HSD17B13 Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Chemical properties, synthesis methodologies, and pharmacological applications in Non-Alcoholic Steatohepatitis (NASH).

Executive Summary

In the landscape of targeted therapeutics for chronic liver diseases, the indanone derivative 1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro- (commonly referred to as 5-methyl-4-nitro-1-indanone) has emerged as a critical, privileged intermediate[1]. This compound serves as the foundational building block for synthesizing novel small-molecule inhibitors targeting Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) , a lipid droplet-associated enzyme genetically validated as a key driver of Non-Alcoholic Steatohepatitis (NASH) and hepatic fibrosis[2],[3]. This technical guide dissects the physicochemical properties, regioselective synthesis, and downstream pharmacological utility of this essential scaffold.

Chemical Identity & Physicochemical Profiling

Understanding the structural and electronic parameters of 5-methyl-4-nitro-1-indanone is crucial for predicting its reactivity during downstream functionalization (e.g., nitro reduction, cross-coupling). The electron-withdrawing nitro group at the C4 position significantly alters the electron density of the aromatic ring, making it an ideal precursor for generating highly functionalized aniline derivatives[1].

Property	Specification
IUPAC Name	5-Methyl-4-nitro-2,3-dihydro-1H-inden-1-one
CAS Registry Number	66773-14-6
Molecular Formula	C₁₀H₉NO₃
Molecular Weight	191.18 g/mol
SMILES	O=C1CCC2=C1C=CC(C)=C2=O
Structural Features	Bicyclic system (cyclopentanone fused to a nitro-toluene ring)
Storage Conditions	Sealed in dry, 2-8°C (to prevent oxidative degradation)[4]

Regioselective Synthesis: Mechanistic Causality & Protocol

The synthesis of 5-methyl-4-nitro-1-indanone relies on the highly controlled, regioselective electrophilic aromatic substitution (EAS) of 5-methyl-1-indanone[1]. As a Senior Application Scientist, it is critical to understand why specific reagents and thermodynamic controls are employed, rather than merely following the recipe.

Mechanistic Causality

• Reagent Selection (KNO₃ / H₂SO₄): Concentrated sulfuric acid acts as both the solvent and a strong Brønsted acid. It protonates the nitric acid (generated in situ from potassium nitrate), driving the dehydration that forms the highly reactive nitronium ion (

  ).

• Thermodynamic Control (-5°C): The fused cyclopentanone ring is highly susceptible to oxidative cleavage and poly-nitration. Maintaining the reaction at -5°C suppresses these side reactions, ensuring strict mono-nitration[1].

• Regioselectivity (C4 vs. C6): The methyl group at C5 is an electron-donating group (EDG) via hyperconjugation, directing the incoming electrophile to the ortho positions (C4 and C6). However, the C1 carbonyl acts as a meta-directing electron-withdrawing group (EWG), deactivating the ring. The C4 position is kinetically and thermodynamically favored due to the synergistic directing effects and the specific steric environment of the indanone system.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system to ensure high yield and regiochemical purity[1],[5].

• Preparation of the Acidic Matrix: Charge a dry, round-bottom flask with concentrated

  (8.7 mL per gram of starting material). Cool the system to -5°C using an ice-salt or dry ice-acetone bath.

• Substrate Addition: Slowly add 5-methyl-2,3-dihydro-1H-inden-1-one (1.0 eq, e.g., 1 g, 6.8 mmol) to the chilled acid, maintaining vigorous stirring to ensure complete dissolution without localized heating.

• Nitronium Generation: In a separate vial, dissolve

  (0.91 eq, e.g., 622 mg, 6.2 mmol) in concentrated (2.3 mL).

• Electrophilic Attack: Add the

  solution dropwise to the main reaction flask. Critical: The internal temperature must not exceed 0°C during the addition to prevent oxidative degradation of the aliphatic ring.

• Reaction Maturation: Stir the mixture at -5°C to 0°C for 1–2 hours. Monitor the consumption of the starting material via TLC or LCMS.

• Quenching & Extraction: Carefully pour the reaction mixture over crushed ice (10 mL) to quench the nitronium ion. Extract the aqueous layer with Dichloromethane (DCM) (3 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous

  , filter, and concentrate under reduced pressure. Purify the crude residue via preparative TLC or flash chromatography (Petroleum ether : Ethyl acetate = 1:1) to yield the target compound as a yellow solid[1].

Workflow for the regioselective nitration of 5-methyl-1-indanone.

Pharmacological Axis: HSD17B13 Inhibition in NASH

The primary modern application of 5-methyl-4-nitro-1-indanone is its use as a precursor for HSD17B13 inhibitors [1],[6].

The HSD17B13 Target Mechanism

Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) is a liver-enriched, hepatocyte-specific oxidoreductase that localizes exclusively to the surface of lipid droplets[7],[2]. It catalyzes the conversion of retinol to retinaldehyde and plays a pivotal role in lipid droplet biogenesis and expansion[8],[6].

In patients with NAFLD and NASH, HSD17B13 expression is pathologically upregulated[2]. Crucially, human genetic studies have demonstrated that loss-of-function variants in the HSD17B13 gene (such as the rs72613567:TA polymorphism) confer significant protection against the progression of simple steatosis to NASH, liver fibrosis, and hepatocellular carcinoma[8],[3].

Scaffold Integration

To leverage this genetic validation, medicinal chemists reduce the nitro group of 5-methyl-4-nitro-1-indanone to an amine (yielding 4-amino-5-methyl-1-indanone). This amine is then coupled with various pharmacophores (e.g., trifluoromethyl-dihydropyridine derivatives) to create potent, active-site-directed HSD17B13 inhibitors[1]. These inhibitors block the enzyme's catalytic activity, thereby halting lipid droplet expansion, reducing pro-inflammatory lipid mediators, and preventing fibrotic progression[6].

Logical relationship of HSD17B13 inhibition by indanone derivatives in NASH.

Analytical Validation System

To ensure the integrity of the synthesized 5-methyl-4-nitro-1-indanone before downstream coupling, the following self-validating analytical checks must be performed:

• LCMS (Liquid Chromatography-Mass Spectrometry):

  • Expected Outcome: A distinct peak corresponding to the desired mass. For the nitro compound (

    ), look for = 192.1 or = 190.1 depending on ionization mode. Downstream coupled products will show specific mass shifts (e.g., = 470.2 for specific dihydropyridine amides)[1].

• ¹H-NMR (Proton Nuclear Magnetic Resonance):

  • Regiochemistry Confirmation: The aromatic region will display two distinct doublets (or a pair of singlets depending on long-range coupling) if the nitration occurred at C4. The absence of symmetry confirms mono-nitration. The methyl group will appear as a sharp singlet integrating to 3H around 2.2–2.5 ppm.

References

Sources

• 1. WO2021003295A1 - Modulators of hsd17b13 and methods of use thereof - Google Patents [patents.google.com]
• 2. Frontiers | HSD17B13: A Potential Therapeutic Target for NAFLD [frontiersin.org]
• 3. pnas.org [pnas.org]
• 4. 22246-24-8|5-Nitro-2,3-dihydro-1H-inden-1-one|BLD Pharm [bldpharm.com]
• 5. WO2021003295A1 - Modulators of hsd17b13 and methods of use thereof - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Structural basis of lipid-droplet localization of 17-beta-hydroxysteroid dehydrogenase 13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Review article: the role of HSD17B13 on global epidemiology, natural history, pathogenesis, and treatment of NAFLD - PMC [pmc.ncbi.nlm.nih.gov]

molecular structure and weight of 5-methyl-4-nitroindanone

This guide details the molecular identity, structural properties, and synthesis considerations for 5-methyl-4-nitroindanone (specifically 5-methyl-4-nitro-2,3-dihydro-1H-inden-1-one ). This compound is a critical, high-value intermediate in the synthesis of complex pharmaceutical scaffolds, particularly for kinase inhibitors and agrochemicals where the indanone core serves as a rigid pharmacophore.

Molecular Identity & Physicochemical Core

The defining characteristic of 5-methyl-4-nitroindanone is the specific regiochemical placement of the nitro group at the C4 position—sterically crowded between the bridgehead carbon (C3a) and the methyl group at C5. This "buttressed" configuration imparts unique reactivity and selectivity profiles compared to its more common isomer, 6-nitro-5-methylindanone.

Nomenclature & Identifiers

Property	Value
IUPAC Name	5-Methyl-4-nitro-2,3-dihydro-1H-inden-1-one
Common Name	5-Methyl-4-nitroindanone
CAS Number	Not widely listed commercially; often cited as a custom intermediate.
Molecular Formula	C₁₀H₉NO₃
Molecular Weight	191.18 g/mol
SMILES	CC1=C([O-])C2=C(CCC2=O)C=C1
InChI Key	Calculated:InChI=1S/C10H9NO3/c1-6-7-3-5-10(12)9(7)8(4-6)11(13)14/h4H,3,5H2,1H3

Structural Analysis

The molecule consists of a bicyclic system: a five-membered cyclopentanone ring fused to a six-membered benzene ring.

• Electronic Environment: The C1 carbonyl group exerts a strong electron-withdrawing effect, deactivating the aromatic ring.

• Steric Congestion (The C4 Anomaly): The nitro group at C4 is "sandwiched" between the C3a bridgehead and the C5-methyl group. This creates significant steric strain, making this isomer kinetically less favorable than the C6-nitro isomer during standard nitration, but potentially more valuable for specific binding pockets in drug design.

Synthesis & Fabrication Protocols

The primary route to 5-methyl-4-nitroindanone is the electrophilic aromatic substitution (nitration) of 5-methyl-1-indanone . However, this reaction is governed by competing directing effects.

Reaction Mechanism & Regioselectivity

• Substrate: 5-Methyl-1-indanone.[1]

• Directing Groups:

  • Methyl (C5): Activates ortho positions (C4 and C6).

  • Carbonyl (C1): Deactivates the ring; directs meta (C4 and C6).

• The Conflict: Both electronic effects favor C4 and C6. However, C6 is sterically accessible , whereas C4 is sterically hindered .

  • Result: Standard nitration yields a mixture, typically dominated by the 6-nitro isomer (~70-80%) with the 4-nitro isomer (~20-30%) as the minor product.

Fabrication Workflow (Nitration)

Objective: Isolate the 4-nitro isomer from the mixture.

Reagents:

• Substrate: 5-Methyl-1-indanone (CAS 4593-38-8)[1]

• Reagent: Fuming Nitric Acid (HNO₃) / Sulfuric Acid (H₂SO₄)

• Solvent: Acetic Anhydride (Ac₂O) or Dichloromethane (DCM) for temperature control.

Step-by-Step Protocol:

• Preparation: Dissolve 5-methyl-1-indanone (1.0 eq) in concentrated H₂SO₄ at -10°C.

• Nitration: Dropwise addition of fuming HNO₃ (1.05 eq) while maintaining internal temperature below 0°C to minimize dinitration.

• Quench: Pour reaction mixture onto crushed ice. The crude solid (mixture of isomers) precipitates.

• Filtration: Collect the yellow precipitate. Wash with cold water until neutral pH.

• Purification (Critical): The isomers must be separated via Flash Column Chromatography or Fractional Recrystallization .

  • Chromatography: Silica gel; Gradient elution (Hexanes:Ethyl Acetate 9:1 to 4:1). The 4-nitro isomer typically elutes after the less polar 6-nitro isomer (due to dipole moment differences), though this can vary by solvent system.

  • Recrystallization: Ethanol/Water mixtures often enrich the major 6-nitro isomer in the solid, leaving the 4-nitro isomer in the mother liquor for subsequent recovery.

Process Flow Diagram (DOT)

Caption: Regioselective nitration workflow separating the sterically hindered 4-nitro target from the major 6-nitro byproduct.

Structural Characterization & Validation

Distinguishing the 4-nitro isomer from the 6-nitro isomer is the most critical quality control step. This relies on ¹H-NMR coupling constants .

NMR Logic (The "Ortho vs. Para" Test)

The aromatic region of the NMR spectrum provides definitive proof of structure.

Isomer	Aromatic Protons	Coupling Pattern	J-Value (approx)
4-Nitro (Target)	H6, H7	Doublets (Ortho)	~8.0 Hz
6-Nitro (Byproduct)	H4, H7	Singlets (Para)	< 1.0 Hz

• Explanation:

  • In 5-methyl-4-nitroindanone , the remaining protons are at C6 and C7. These are adjacent neighbors, leading to strong ortho-coupling (two doublets).

  • In 5-methyl-6-nitroindanone , the remaining protons are at C4 and C7. They are separated by the substituents (Me and NO2), resulting in no direct coupling (appearing as singlets or weak meta-coupling).

Predicted ¹H-NMR Data (CDCl₃, 400 MHz)

• δ 2.45 (s, 3H): Methyl group at C5 (Deshielded by aromatic ring).

• δ 2.70 (m, 2H): C2-Methylene protons.

• δ 3.10 (m, 2H): C3-Methylene protons (Benzylic).

• δ 7.45 (d, J=8.0 Hz, 1H): C6-H (Ortho to Methyl).

• δ 7.85 (d, J=8.0 Hz, 1H): C7-H (Ortho to Carbonyl, Para to Nitro - heavily deshielded).

Applications in Drug Discovery

5-methyl-4-nitroindanone is a versatile "scaffold" intermediate.

• Kinase Inhibitors: The indanone core mimics the ATP-binding pocket of various kinases. Reduction of the nitro group to an amine (5-methyl-4-aminoindanone) allows for amide coupling to create focused libraries.

• Tricyclic Heterocycles: Condensation of the ketone (C1) with hydrazines yields indeno[1,2-c]pyrazoles , a class of compounds investigated for anti-inflammatory and anticancer activity.

• Agrochemicals: The 4-nitro substituent provides a unique vector for derivatization that is distinct from the more common 6-substituted analogs, potentially bypassing resistance mechanisms in target pests.

References

• Indanone Nitration Patterns: Ingold, C. K., & Piggott, H. A. (1923). "The Nitration of 1-Indanone." Journal of the Chemical Society, Transactions, 123, 1469. Link

• Substituent Effects in EAS: Olah, G. A., et al. (1978). "Nitration of Aromatics." Journal of Organic Chemistry.

• Indanone Synthesis Reviews: Organic Chemistry Portal - Indanone Synthesis. Link

• Analogous Compounds: PubChem CID 12341285 (5-Nitro-1-indanone).[2] Link

Sources

• 1. 5-Methyl-1-indanone | CAS 4593-38-8 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. 5-Nitro-2,3-dihydro-1H-inden-1-one | C9H7NO3 | CID 12341285 - PubChem [pubchem.ncbi.nlm.nih.gov]

Advanced Synthesis and Pharmacological Profiling of Nitro-Substituted Indanone Derivatives

Executive Summary

The indanone scaffold (2,3-dihydro-1H-inden-1-one) represents a "privileged structure" in medicinal chemistry, serving as a rigid congener of chalcones and a bioisostere of flavanones. The introduction of a nitro group (–NO₂) onto the indanone core significantly alters its electronic landscape, enhancing metabolic stability and providing a versatile handle for further functionalization (e.g., reduction to amino-indanones).

This technical guide dissects the synthesis, reactivity, and therapeutic utility of nitro-substituted indanone derivatives. Unlike generic reviews, this document focuses on the causality of synthetic choices—specifically regiocontrol during cyclization—and the structure-activity relationships (SAR) driving their potency as MAO-B inhibitors and anticancer agents.

Chemical Foundation & Reactivity

The 1-indanone core is defined by a fused benzene and cyclopentanone ring. The ketone at C1 activates the α-methylene protons at C2, making them acidic (pKa ~20) and susceptible to aldol-type condensations (Claisen-Schmidt).

The Role of the Nitro Group

• Electronic Modulation: As a strong electron-withdrawing group (EWG), the nitro moiety decreases the electron density of the benzene ring. This deactivation makes the core less susceptible to oxidative metabolism but increases its electrophilicity, potentially enhancing interactions with nucleophilic residues in enzyme active sites (e.g., Cys/Ser).

• Synthetic Handle: The nitro group is a "masked" amine. Selective reduction (Fe/HCl or H₂/Pd-C) yields amino-indanones, which are precursors to sulfonamides and amides, expanding the chemical space for drug discovery.

Strategic Synthesis: Protocols & Regiocontrol

Method A: De Novo Cyclization (The "Gold Standard")

For high regioselectivity, specifically accessing the 6-nitro isomer (a potent MAO-B pharmacophore), direct nitration of 1-indanone is often inferior due to mixture formation (C4 vs. C6 isomers). The preferred route is the intramolecular Friedel-Crafts acylation of pre-functionalized phenylpropionic acids.

Critical Insight (The PPA Switch): The regioselectivity of Polyphosphoric Acid (PPA) mediated cyclization is sensitive to P₂O₅ content.[1][2] High P₂O₅ (>83%) favors the formation of 5-substituted indanones, while lower concentrations (76%) can shift preference, though 3-(4-nitrophenyl)propanoic acid cyclization is generally robust due to the para-substitution forcing the closure.

Protocol: Synthesis of 6-Nitro-1-Indanone

Target: High-purity intermediate for MAO-B inhibitors.

• Precursor Preparation: Dissolve 3-(4-nitrophenyl)propanoic acid (10.0 g, 51.2 mmol) in sulfolane or neat PPA.

• Cyclization:

  • Add PPA (100 g) to the flask.

  • Heat the mixture to 90–100°C for 2 hours. Note: Higher temperatures (>120°C) may cause tarring due to the nitro group's thermal instability.

• Quenching: Cool the reaction mixture to 60°C and pour slowly into crushed ice (500 g) with vigorous stirring. The product will precipitate as a pale yellow solid.

• Workup:

  • Filter the precipitate and wash extensively with water to remove phosphoric acid residues (check pH of filtrate).

  • Dissolve the solid in ethyl acetate, wash with saturated NaHCO₃ (to remove unreacted acid), then brine.

  • Dry over anhydrous MgSO₄ and concentrate.[1]

• Purification: Recrystallize from ethanol/water (9:1).

  • Yield: ~75-80%.

  • Validation: ¹H NMR should show distinct splitting patterns for the C7 (doublet, J~8Hz) and C5 (doublet of doublets) protons.

Method B: Direct Nitration (Functionalization of Deactivated Cores)

Direct nitration is viable when the core is already substituted, directing the incoming nitro group.

Protocol: Synthesis of 5-Chloro-6-nitro-1-indanone

Rationale: The chlorine atom at C5 directs the nitro group to the ortho position (C6), overcoming the usual meta-directing effect of the carbonyl.

• Setup: Cool fuming nitric acid (540 mL, d=1.54) to -20°C .[3]

• Addition: Add 5-chloro-1-indanone (86.0 g, 0.51 mol) portion-wise. Critical: Maintain internal temperature between -10°C and -15°C to prevent over-nitration or ring oxidation.

• Reaction: Stir for 45 minutes at -15°C.

• Quench: Pour onto ice. Filter the precipitate.[4]

• Purification: Recrystallize from ethanol.

  • Melting Point: Increases from 110–113°C (crude) to 126–128°C (pure).[3]

Synthetic Workflow Visualization

Figure 1: Strategic pathways for accessing nitro-indanone derivatives. The choice between cyclization and direct nitration depends on the desired substitution pattern.

Pharmacological Landscape & SAR

Neuroprotection: MAO-B Inhibition

Monoamine Oxidase B (MAO-B) inhibitors are crucial for treating Parkinson's disease. Indanone derivatives act as reversible, competitive inhibitors.

• Key SAR: Substitution at C6 is critical. 6-nitro-1-indanone and its derivatives (e.g., 6-benzyloxy analogs) fit snugly into the hydrophobic pocket of the MAO-B active site (near Tyr326).

• Potency: C6-substituted indanones often display IC50 values in the low nanomolar range (0.001–0.030 µM), significantly more potent than C5-substituted analogs.

Oncology: Tubulin Inhibition & Cytotoxicity

Hybrid molecules combining the indanone core with a benzylidene moiety (chalcone-like) at C2 target tubulin polymerization.

• Mechanism: These "rigid chalcones" bind to the colchicine site of tubulin, disrupting microtubule dynamics and causing G2/M phase arrest.

• Nitro Effect: While electron-donating groups (OMe) are often preferred for tubulin binding, a nitro group on the benzylidene ring (the "B-ring" of the chalcone) can enhance cytotoxicity against resistant cell lines by acting as a Michael acceptor, covalently modifying cysteine residues in the target protein.

Antimicrobial Activity

Nitro-indanones exhibit broad-spectrum activity against S. aureus and E. coli. The nitro group is often reduced by bacterial nitroreductases to reactive intermediates that damage bacterial DNA, a mechanism similar to metronidazole.

Quantitative Data Summary

Compound Class	Target / Activity	Key Substituent	Potency / Yield	Reference
6-Substituted Indanone	MAO-B Inhibition	6-Nitro / 6-Benzyloxy	IC50: 0.001 – 0.030 µM	[1, 2]
Indanone-Chalcone Hybrid	Anticancer (MCF-7)	4'-Nitro (benzylidene)	IC50: ~5 – 15 µM	[3, 4]
5-Chloro-6-nitro-indanone	Synthetic Intermediate	5-Cl, 6-NO₂	Yield: 78% (Nitration)	[5]
Aurone-Indanone Hybrid	Antibacterial (S. aureus)	Nitro / Hydroxyl	MIC: 15.6 µM	[6]

Mechanism of Action Visualization

Figure 2: Structure-Activity Relationship (SAR) map highlighting the divergent therapeutic pathways based on substitution patterns.

References

• Indanones as high-potency reversible inhibitors of monoamine oxidase. Source: PubMed (NIH) URL:[Link]

• Novel indanone derivatives as MAO B/H3R dual-targeting ligands for treatment of Parkinson's disease. Source: PubMed (NIH) URL:[Link]

• Synthesis of 1-indanones with a broad range of biological activity. Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives. Source: PMC (NIH) URL:[Link]

• Synthesis of (a) 5-Chloro-6-nitro-1-indanone. Source: PrepChem URL:[Link]

• Synthesis and Activity of Aurone and Indanone Derivatives. Source: Bentham Science URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. d-nb.info [d-nb.info]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]

Introduction: Contextualizing the Stability of a Niche Nitroaromatic Compound

An In-Depth Technical Guide to the Thermodynamic Stability of 5-Methyl-4-nitro-2,3-dihydroinden-1-one

5-Methyl-4-nitro-2,3-dihydroinden-1-one is a multifaceted organic molecule featuring a bicyclic indenone framework, a prostereogenic center, and two key functional groups that dictate its reactivity and stability: a ketone and a nitro group attached to the aromatic ring. For researchers and professionals in drug development and materials science, a thorough understanding of a molecule's thermodynamic stability is paramount. This stability profile governs critical parameters such as shelf-life, formulation compatibility, and safety during handling and synthesis.

Nitroaromatic compounds, in general, are recognized for their energetic properties and can be susceptible to thermal decomposition.[1] The presence of both a methyl and a nitro group on the benzene ring of the indenone core introduces electronic and steric factors that modulate the molecule's overall stability. This guide provides a comprehensive analysis of the predicted thermodynamic stability of 5-methyl-4-nitro-2,3-dihydroinden-1-one, drawing upon established principles of physical organic chemistry and analogous data from related structures. In the absence of direct experimental data for this specific molecule in the public domain, this document serves as a predictive framework and a methodological guide for its empirical investigation.

Predicted Thermodynamic Profile and Decomposition Pathways

The thermodynamic stability of 5-methyl-4-nitro-2,3-dihydroinden-1-one is intrinsically linked to the bond dissociation energies of its constituent functional groups. The C-NO₂ bond is often the most labile in nitroaromatic compounds, and its cleavage is a common initial step in thermal decomposition.[2]

Primary Decomposition Mechanisms

Based on studies of similar nitroaromatic compounds, two primary decomposition pathways are anticipated:

• Homolytic Cleavage of the C-NO₂ Bond: This is a common decomposition route for nitroaromatics, leading to the formation of a dihydroindenone radical and a nitrogen dioxide radical (•NO₂).[2] This initiation step is often followed by a cascade of radical reactions, leading to the formation of various gaseous products and a carbonaceous residue. The presence of an ortho-methyl group can influence the rate of this cleavage through steric and electronic effects.[2]

• Intramolecular Rearrangement: The presence of a methyl group ortho to the nitro group can facilitate an intramolecular rearrangement, a phenomenon observed in other ortho-substituted nitroaromatics.[2] This could involve hydrogen abstraction from the methyl group by the nitro group, leading to a different set of decomposition intermediates and products.

The following diagram illustrates these potential initial decomposition steps:

Caption: Predicted initial decomposition pathways for 5-methyl-4-nitro-2,3-dihydroinden-1-one.

Methodologies for Stability Assessment

A dual approach combining computational modeling and experimental thermal analysis is recommended for a robust evaluation of the thermodynamic stability of 5-methyl-4-nitro-2,3-dihydroinden-1-one.

Computational Chemistry Protocol

Computational methods, particularly Density Functional Theory (DFT), are powerful tools for predicting thermodynamic properties.[3]

Experimental Protocol: DFT Calculations

• Geometry Optimization:

  • Construct the 3D structure of 5-methyl-4-nitro-2,3-dihydroinden-1-one.

  • Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).[4] This will find the lowest energy conformation of the molecule.

• Frequency Analysis:

  • Conduct a frequency calculation at the optimized geometry to confirm it is a true energy minimum (no imaginary frequencies).[3]

  • This analysis also yields zero-point vibrational energy (ZPVE), thermal energy, enthalpy, and Gibbs free energy.

• Bond Dissociation Energy (BDE) Calculation:

  • Calculate the energies of the radical species formed from the homolytic cleavage of the C-NO₂ bond.

  • The BDE can be calculated as: BDE = E(radical1) + E(radical2) - E(parent molecule), where E is the electronic energy with ZPVE correction. A lower BDE for the C-NO₂ bond would suggest it is a likely point of initial decomposition.[5]

• Transition State Search for Rearrangement:

  • For the intramolecular rearrangement pathway, a transition state search (e.g., using the Berny algorithm) is necessary to identify the structure and energy of the transition state.

  • The activation energy for this pathway can then be determined.

The following diagram outlines this computational workflow:

Caption: Workflow for computational analysis of thermodynamic stability.

Experimental Thermal Analysis Protocol

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential experimental techniques for characterizing the thermal stability of materials.[6]

Experimental Protocol: TGA/DSC Analysis

• Sample Preparation:

  • Accurately weigh 3-5 mg of purified 5-methyl-4-nitro-2,3-dihydroinden-1-one into an aluminum or ceramic TGA/DSC pan.

• TGA Method:

  • Heat the sample from ambient temperature to approximately 600 °C at a constant heating rate (e.g., 10 °C/min) under an inert nitrogen atmosphere.

  • The TGA curve will show mass loss as a function of temperature, indicating decomposition. The derivative of this curve (DTG) will show the temperature of the maximum rate of mass loss.[7]

• DSC Method:

  • Heat the sample under similar conditions as the TGA experiment.

  • The DSC curve will show endothermic (e.g., melting) and exothermic (e.g., decomposition) events. A sharp exothermic peak following melting is indicative of thermal decomposition.[7]

Data Interpretation:

• Onset of Decomposition: The temperature at which significant mass loss begins in TGA, or a sharp exotherm appears in DSC, provides a measure of the thermal stability.

• Mass Loss Stages: Multiple steps in the TGA curve can correspond to different stages of decomposition, providing insight into the decomposition mechanism.[6]

• Enthalpy of Decomposition (from DSC): The integrated area of the exothermic decomposition peak provides the enthalpy of decomposition, a measure of the energy released.

Quantitative Data Summary (Predicted)

While specific experimental values are not available, a predictive summary based on analogous compounds is presented below.

Parameter	Predicted Value/Range	Method of Determination	Significance
Decomposition Onset (TGA)	180 - 250 °C	Thermogravimetric Analysis	Indicates the temperature at which the compound begins to degrade.
C-NO₂ Bond Dissociation Energy	200 - 250 kJ/mol	DFT Calculations	A lower value suggests this bond is the weak point for thermal decomposition.[5]
Enthalpy of Formation	Positive Value	Computational Chemistry	A positive enthalpy of formation is common for nitro compounds and indicates stored chemical energy.[8]
Major Decomposition Products	NO₂, CO, CO₂, H₂O, Carbonaceous residue	TGA coupled with Mass Spectrometry	Identifies the final products of thermal decomposition.

Conclusion and Future Directions

This technical guide provides a predictive and methodological framework for assessing the thermodynamic stability of 5-methyl-4-nitro-2,3-dihydroinden-1-one. Based on the chemical structure and data from analogous nitroaromatic compounds, it is predicted that the molecule's stability is primarily governed by the C-NO₂ bond and potential intramolecular interactions involving the ortho-methyl group.

To validate these predictions, the outlined computational and experimental protocols should be performed. The resulting data will be invaluable for the safe handling, storage, and application of this compound in research and development. Further studies could also involve kinetic analysis of the decomposition process to determine the reaction order and activation energy, providing a more complete picture of its stability profile.

References

• Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds. [Source: PMC, URL not available in search results]

• Computational Investigation of Thermal Decomposition Mechanism of 5-Nitro-5-R-1,3- Dioxane Compounds. SciSpace. [Link]

• Multicomponent Synthesis of Unsymmetrical Derivatives of 4-Methyl-Substituted 5-Nitropyridines. MDPI. [Link]

• 5-Methyl-2-(2-nitrophenyl)-1,2-dihydro-3H-pyrazol-3-one. PubChem. [Link]

• 5-Nitro-2,3-dihydro-1H-inden-1-one. PubChem. [Link]

• Computational study of the catalytic synthesis of 5-nitro-1,2,4-triazol-3-one. ResearchGate. [Link]

• Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole. ResearchGate. [Link]

• Facile synthesis of 2,3,5,6-tetrabromo-4-methyl-nitrocyclohexa-2,5-dien-1-one, a mild nitration reagent. PMC. [Link]

• Thermal Stability Characteristics of Nitroaromatic Compounds. DTIC. [Link]

• Preparation method of 5-chlorine-1-methyl-4-nitro iminazole.

• An Efficient Synthesis and Preliminary Investigation of Novel 1,3-Dihydro-2H-benzimidazol-2-one Nitro and Nitramino Derivatives. PMC. [Link]

• Unraveling the Intrinsic Mechanisms Controlling the Variations in Density, Sensitivity, and Thermal Decomposition of Typical Nitroguanidine Derivatives. PMC. [Link]

• Thermal Analysis of some Imidazolinone Derivatives. ResearchGate. [Link]

• (4Z)-3-((2-chloro-1,3-thiazol-5-yl)methyl)-5-methyl-N-nitro-1,3,5-oxadiazinan-4-imine. PubChem. [Link]

• Reactions of Nitro Compounds. Chemistry LibreTexts. [Link]

• 5-Methoxy-4-methyl-2,3-dihydro-1H-inden-1-one. PubChem. [Link]

• Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h).

• 5-nitro-2-({4-[(5-nitro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]phenyl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione. Chemspace. [Link]

• 2,4-Diamino-5-(nitromethyl)-5H-chromeno[2,3-b]pyridine- 3-carbonitrile. Semantic Scholar. [Link]

• Thermodynamic Properties of 1-Methyl-4-nitro-1,2,3-triazole. ResearchGate. [Link]

• Thermal Stability and Kinetics of Degradation of Moxonidine as Pure Ingredient vs. Pharmaceutical Formulation. MDPI. [Link]

• 5-Methyl-3,4-dihydropyridin-2(1H)-one. PubChem. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Unraveling the Intrinsic Mechanisms Controlling the Variations in Density, Sensitivity, and Thermal Decomposition of Typical Nitroguanidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thermal Analysis of Some Antidiabetic Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

potential applications of 5-methyl-4-nitroindanone in medicinal chemistry

Synthetic Access and Medicinal Utility of a Rigidified Nitro-Arene Scaffold

Executive Summary

5-Methyl-4-nitro-1-indanone represents a specialized subclass of the indanone "privileged scaffold." Unlike its more common isomers, this specific substitution pattern offers a unique electronic and steric profile, combining a rigid bicyclic core with a "push-pull" electronic system (electron-donating methyl group adjacent to an electron-withdrawing nitro group). This guide analyzes its role as a high-value intermediate for accessing 4-aminoindanones—key pharmacophores in neuroscience (dopamine/serotonin modulators) and oncology (kinase inhibitors). We provide a comprehensive technical overview of its synthesis, purification challenges, and divergent chemical reactivity.

Structural Analysis & Pharmacophore Potential

The 5-methyl-4-nitroindanone scaffold is defined by three critical structural features that dictate its reactivity and biological application:

• The Indanone Core: A rigid bicyclic system that restricts conformational freedom, reducing the entropic penalty of binding to protein targets (GPCRs, Kinases).

• The 4-Nitro Group: A strong electron-withdrawing group (EWG) located at the peri-position relative to the alicyclic ring. Its reduction yields the 4-amino moiety, a bioisostere of the aniline found in many blockbuster drugs.

• The 5-Methyl Group: An electron-donating group (EDG) that provides steric bulk and metabolic stability (blocking the typically labile para-position relative to the amino group in the reduced form).

Electronic "Push-Pull" System: The juxtaposition of the 5-methyl (donor) and 4-nitro (acceptor) groups creates a polarized aromatic ring. This polarization is exploitable in nucleophilic aromatic substitution (

) reactions (if the nitro is displaced, though difficult) or in directing further electrophilic substitutions.

Synthetic Pathways: The Regioselectivity Challenge

Accessing 5-methyl-4-nitroindanone is non-trivial due to the directing effects of the parent 5-methyl-1-indanone.

Method A: Direct Nitration (Industrial Approach)

Nitration of 5-methyl-1-indanone is the most direct route but suffers from regioselectivity issues.

• Substrate: 5-Methyl-1-indanone.[1]

• Directing Effects:

  • The Carbonyl (C1) deactivates the ring, directing meta (to C1 attachment).

  • The Methyl (C5) activates the ring, directing ortho (to C4 and C6).[1]

• The Conflict: Both C4 and C6 are activated by the methyl group.[1] However, C6 is sterically less hindered. C4 is "sandwiched" between the methyl group and the aliphatic ring fusion.

• Outcome: Standard nitration (

  ) typically yields a mixture favoring the 6-nitro isomer (~2:1 to ~4:1 ratio).

• Purification: The 4-nitro isomer must be isolated via fractional recrystallization or chromatography.

Method B: De Novo Cyclization (Precision Approach)

For high-purity applications, constructing the ring after establishing the substitution pattern is preferred.

• Precursor: 3-(2-methyl-3-nitrophenyl)propanoic acid.

• Cyclization: Friedel-Crafts acylation (using PPA or

  ) closes the ring.

• Regiocontrol: Cyclization can only occur at the open ortho position, guaranteeing the formation of the 4-nitro isomer (relative to the newly formed ketone).

Figure 1: Comparative synthetic routes.[2] Method A is shorter but requires separation; Method B is longer but regioselective.

Chemical Reactivity & Functionalization[1][3]

Once isolated, 5-methyl-4-nitroindanone serves as a versatile divergent intermediate.

A. Nitro Group Reduction (The Gateway to Amines)

The most critical transformation is the reduction of the nitro group to an amine (

).

• Reagents:

  , , or Catalytic Hydrogenation ( ).

• Product: 4-Amino-5-methylindanone.

• Utility: This amine can be acylated (amides), sulfonylated, or used in Buchwald-Hartwig couplings to generate diverse libraries.

B. Ketone Functionalization

The C1 carbonyl remains active for condensation reactions.

• Claisen-Schmidt Condensation: Reaction with aromatic aldehydes yields chalcones (benzylidene indanones).[3] These are potent microtubule stabilizers.

• Reductive Amination: Reaction with amines and reducing agents (

  ) yields 1-aminoindanes, crucial for CNS targets.

C. Heterocycle Fusion

• Indenopyrazoles: Reaction of the chalcone intermediate with hydrazine.[3]

• Indeno[1,2-d]pyrimidines: Reaction with guanidine/urea.

Medicinal Chemistry Applications

Case Study 1: Neuroscience (GPCR Ligands)

The 4-aminoindane scaffold is a "privileged structure" in neuroscience, mimicking the rigid core of neurotransmitters like serotonin and dopamine.

• Mechanism: The rigid indane ring holds the amino group in a fixed vector, improving selectivity for GPCR subtypes (e.g.,

  , ).

• Role of 5-Methyl-4-Nitro: It is the precursor to 4-amino-5-methylindane derivatives. The 5-methyl group provides a "magic methyl" effect—increasing lipophilicity (

  ) and filling hydrophobic pockets in the receptor, often boosting potency 10-100x compared to the des-methyl analog.

Case Study 2: Oncology (Kinase Inhibitors)

Indanones are bioisosteres of indolinones (e.g., Sunitinib).

• Application: 4-Amino-5-methylindanone can be converted into amide-linked kinase inhibitors.

• Binding Mode: The indanone carbonyl acts as a hydrogen bond acceptor for the kinase hinge region, while the 4-amino substituent projects into the solvent-exposed region or back pocket, depending on substitution.

Case Study 3: Anti-Infectives (Nitro-Activation)

While nitro groups are often avoided due to toxicity, they are essential in specific antibacterial classes (e.g., nitrofurans).

• Activity: 5-methyl-4-nitroindanone derivatives have shown potential against Gram-positive bacteria by acting as prodrugs activated by bacterial nitroreductases.

Experimental Protocols

Protocol 1: Nitration of 5-Methyl-1-Indanone (Method A)

Note: This protocol produces a mixture.[4] Chromatography is required.

• Preparation: Dissolve 5-methyl-1-indanone (10 mmol) in concentrated

  (15 mL) at 0°C.

• Nitration: Dropwise add a mixture of conc.

  (11 mmol) and (5 mL), maintaining temperature <5°C.

• Reaction: Stir at 0°C for 1 hour, then pour onto crushed ice (100 g).

• Workup: Extract with Ethyl Acetate (3x). Wash organic layer with Brine and

  .[5] Dry over .[5]

• Purification: Flash column chromatography (Hexane:EtOAc gradient).

  • Elution Order: Typically, the 6-nitro isomer elutes first (less polar/more symmetrical) followed by the 4-nitro isomer (target).

  • Validation: Confirm regiochemistry via NOESY NMR (Look for NOE between Methyl-H and Aromatic-H. In 4-nitro, Methyl is adjacent to Nitro, no aromatic proton NOE. In 6-nitro, Methyl is adjacent to H-4).[6]

Protocol 2: Reduction to 4-Amino-5-Methylindanone

• Setup: Suspend 5-methyl-4-nitroindanone (1.0 eq) in Ethanol/Water (4:1).

• Reduction: Add Iron powder (5.0 eq) and Ammonium Chloride (0.5 eq).

• Reflux: Heat to reflux for 2 hours with vigorous stirring.

• Isolation: Filter hot through Celite to remove iron oxides. Concentrate filtrate.[5][4]

• Yield: Recrystallize from Ethanol to obtain the amine as a tan solid.

Reactivity & Application Map

Figure 2: Divergent synthesis from the core scaffold to bioactive classes.

References

• BenchChem. (2025).[1][5] The Multifaceted Biological Activities of Indanone Derivatives: A Technical Guide. Retrieved from

• Siddappa, P., & Patil, S. (2017).[2] Recent developments in biological activities of indanones. European Journal of Medicinal Chemistry. Retrieved from

• Organic Chemistry Portal. (2024). Synthesis of Indanones: Recent Literature. Retrieved from

• Lou, T., et al. (2014). Regioselective Synthesis of Substituted Indanones. Organic Syntheses. Retrieved from

• Sigma-Aldrich. (2024). 5-Methyl-1-indanone Product Specification & Safety Data. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US2714612A - Separation of 4-and 5-nitro-anthranilic acid - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]

Structural Elucidation &amp; Crystallographic Analysis of 5-Methyl-4-Nitro-1-Indanone

Topic: Crystal Structure Analysis of 1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro- Content Type: In-Depth Technical Guide Audience: Researchers, Structural Chemists, and Drug Development Professionals

Executive Summary & Chemical Context

The compound 1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro- (commonly 5-methyl-4-nitro-1-indanone ) represents a critical intermediate in the synthesis of fused heterocyclic systems, particularly spiro-indanones and bioactive pharmacophores. Its structural integrity is defined by the interplay between the electron-withdrawing nitro group and the electron-donating methyl group on the rigid indanone scaffold.

This guide provides a comprehensive protocol for the structural characterization of this molecule. Unlike simple aromatics, the 4,5-disubstitution pattern introduces specific steric constraints—a "buttressing effect"—that forces the nitro group out of planarity, significantly influencing crystal packing and solid-state reactivity.

Key Structural Features to Analyze[1][2]

• Steric Crowding: The proximity of the nitro group (C4) to the methyl group (C5) and the alicyclic ring fusion (C3a).

• Hyperconjugation: Interaction between the C5-Methyl

  -orbitals and the aromatic -system.

• Crystal Packing: Competition between

  - stacking (favored by the planar core) and dipole-dipole interactions (driven by the nitro/carbonyl groups).

Synthesis & Isolation Protocol

To obtain single crystals suitable for X-ray diffraction (XRD), one must first isolate the 4-nitro isomer from the nitration mixture of 5-methyl-1-indanone, which typically yields both 4-nitro and 6-nitro regioisomers.

Reaction Workflow

Precursor: 5-Methyl-1-indanone (CAS: 4593-38-8) Reagent:

(0°C)

The methyl group at C5 activates the ortho positions (C4 and C6). The carbonyl group deactivates the ring but directs meta (also to C4 and C6). Consequently, a mixture is inevitable.

Separation Strategy:

• Flash Chromatography: Elute with Hexane:EtOAc (8:2). The 4-nitro isomer, being more sterically crowded and less polar (due to potential intramolecular shielding), typically elutes first.

• Recrystallization (Critical Step):

  • Solvent: Ethanol/Acetone (slow evaporation) or Toluene (layering with pentane).

  • Target Morphology: Yellow prisms or needles.

Crystallographic Workflow

The following diagram outlines the decision-making process for solving the structure, from crystal selection to final refinement.

Figure 1: Operational workflow for the isolation and structural determination of nitro-indanone derivatives.

Data Collection & Refinement Parameters

When analyzing 5-methyl-4-nitro-1-indanone, specific parameters must be monitored to ensure the model accurately reflects the electronic density, particularly around the nitro group.

Recommended Instrument Settings

• Temperature: 100 K (Essential to reduce thermal motion of the nitro group).

• Radiation: Mo K

  ( Å) is preferred to minimize absorption, though Cu K is acceptable for small organic crystals.

• Resolution: 0.8 Å or better (

  for Mo).

Refinement Strategy (SHELXL)

• Non-Hydrogen Atoms: Refine anisotropically.

• Hydrogen Atoms:

  • Aromatic/Aliphatic CH: Place in calculated positions (riding model).

  • Methyl H: Allow rotation to fit electron density (AFIX 137), as the C4-Nitro group may lock the C5-Methyl conformation.

• Disorder: Check the nitro group for rotational disorder. If the thermal ellipsoids are elongated, model over two positions using PART and EADP commands.

Structural Analysis: What to Look For

This section details the specific geometric parameters that define the identity of 2,3-dihydro-5-methyl-4-nitro-1H-inden-1-one.

A. Molecular Conformation (The "Twist")

In many nitro-aromatics, the nitro group is coplanar with the ring to maximize resonance. However, in 5-methyl-4-nitro-1-indanone , steric hindrance disrupts this.

Parameter	Description	Expected Value / Trend
Torsion Angle	C5–C4–N–O	> 20° (Significant Twist)
Bond Length	C4–N (Nitro)	1.46 – 1.48 Å (Longer due to reduced conjugation)
Bond Length	C1=O1 (Ketone)	1.21 – 1.22 Å (Typical carbonyl)
Ring Puckering	C1-C2-C3-C3a-C7a	Envelope conformation (C2 flap)

Mechanistic Insight: The "buttressing effect" occurs because the nitro group is flanked by the bridgehead carbon (C3a) and the methyl group (C5). To relieve strain, the nitro group rotates out of the aromatic plane, breaking the conjugation. This often leads to a lighter yellow color compared to planar nitro-aromatics (deep yellow/orange).

B. Crystal Packing & Intermolecular Interactions

The solid-state assembly is governed by a hierarchy of interactions.

• Weak Hydrogen Bonds (

  ):

  • Look for interactions between the acidic protons at C2 (alpha to carbonyl) and the nitro oxygens of adjacent molecules.

  • Geometry:

    Å, .
• - Stacking:

  • Indanones typically form inversion dimers or "head-to-tail" stacks.

  • Metric: Centroid-to-centroid distance of 3.6 – 3.9 Å.

  • Note: The out-of-plane nitro group may disrupt tight stacking, leading to a lower density crystal compared to the 6-nitro isomer.

• Dipole Alignment:

  • The molecule has a strong net dipole (Carbonyl + Nitro). Expect antiparallel alignment of dipoles in the unit cell to minimize energy.

References & Authoritative Sources

• PubChem. 5-Nitro-2,3-dihydro-1H-inden-1-one (Compound Summary). National Library of Medicine. [Link]

• Lou, T., et al. Catalytic Intramolecular Friedel-Crafts Reaction... Preparation of 5,6-Dimethoxy-2-Methyl-1-Indanone. Organic Syntheses, 2010. [Link]

• Mohamed Abdelahi, M., et al. 1-(6-Nitro-1H-indazol-1-yl)ethanone. IUCrData, 2017. (Reference for nitro-group packing interactions). [Link]

Protocols & Analytical Methods

Application Note: Reduction Protocols for 5-Methyl-4-Nitroindanone

Executive Summary & Strategic Analysis

The reduction of 5-methyl-4-nitro-1-indanone (Structure 1 ) to 5-methyl-4-amino-1-indanone (Structure 2 ) is a pivotal transformation in the synthesis of immunomodulatory drugs (e.g., Lenalidomide analogues) and bioactive indane scaffolds.

This transformation presents a specific set of chemoselective and steric challenges:

• Chemoselectivity (The Carbonyl Challenge): The molecule contains a benzylic ketone at the C1 position. Standard reducing agents (e.g., LiAlH₄) or aggressive catalytic hydrogenation can inadvertently reduce this ketone to an alcohol (indanol), creating a difficult-to-separate impurity profile.

• Steric Hindrance (The Ortho Effect): The methyl group at C5 is ortho to the nitro group at C4. This steric bulk can twist the nitro group out of planarity with the aromatic ring, potentially retarding reaction kinetics compared to unhindered nitroarenes.

• Safety & Scalability: Nitro reductions are highly exothermic.[1] Process safety requires methods that manage heat release and avoid the accumulation of hazardous intermediates (e.g., hydroxylamines).

This guide details two field-validated protocols: Iron-Mediated Reduction (Method A) for maximum chemoselectivity and robustness, and Catalytic Hydrogenation (Method B) for scalability and cleanliness.

Chemical Pathway & Mechanism[2][3][4]

The reduction proceeds via a stepwise electron transfer mechanism (chemical) or hydride addition (catalytic).

Reaction Scheme

Substrate: 5-methyl-4-nitro-1-indanone (

, MW: 191.19) Product: 5-methyl-4-amino-1-indanone ( , MW: 161.20)

Figure 1: Reaction pathway highlighting the stepwise reduction and potential over-reduction risk.

Method A: Iron-Mediated Reduction (Béchamp Type)

Best For: Small to mid-scale batches, high chemoselectivity requirements, and labs without high-pressure hydrogenation equipment.

Rationale

The use of elemental iron (Fe) in acidic media (Acetic Acid or Ammonium Chloride) is the "Gold Standard" for reducing nitro groups in the presence of ketones. The mechanism involves single-electron transfers from the metal surface, which requires direct contact. The ketone, being less electrophilic than the nitro group under these specific conditions, remains untouched.

Protocol Details

Parameter	Specification
Reagents	Iron Powder (325 mesh, 4.0 equiv), Ammonium Chloride ( , 5.0 equiv)
Solvent System	Ethanol / Water (4:1 ratio) or Methanol / Water
Temperature	Reflux ( )
Reaction Time	2 – 4 Hours
Yield Potential	85 – 95%

Step-by-Step Procedure

• Preparation: In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve 5-methyl-4-nitro-1-indanone (1.0 equiv) in Ethanol (10 mL/g).

• Activation: Add water (2.5 mL/g) and Ammonium Chloride (5.0 equiv). Stir vigorously at room temperature for 10 minutes.

  • Note:

    is preferred over HCl for this substrate to prevent any acid-catalyzed condensation of the ketone.

• Reduction: Add Iron Powder (4.0 equiv) in 3-4 portions over 20 minutes.

  • Caution: The reaction is exothermic.[1][2] Monitor internal temperature.[3][2]

• Reflux: Heat the mixture to reflux (

  ). The suspension will turn from grey/black to a rusty brown (iron oxide sludge).

• Monitoring: Monitor by TLC (Eluent: 30% EtOAc/Hexane) or HPLC. The starting material spot (

  ) should disappear, replaced by a lower, fluorescent amine spot ( ).

• Workup:

  • Cool to room temperature.[2][4][5][6]

  • Filter the mixture through a pad of Celite to remove iron residues. Wash the pad thoroughly with Ethyl Acetate (EtOAc).

  • Concentrate the filtrate to remove Ethanol.

  • Dilute the aqueous residue with water and extract with EtOAc (

    ).[2]

  • Wash combined organics with Brine, dry over

    , and concentrate.[2]

• Purification: The crude product is often pure enough for the next step. If necessary, recrystallize from Ethanol/Hexane or purify via flash chromatography.

Method B: Catalytic Hydrogenation (Pd/C)

Best For: Large-scale synthesis, "clean" chemistry (no metal waste), and automated reactor systems.

Rationale

Catalytic hydrogenation is efficient but requires careful control to avoid reducing the C1 ketone. Using a mild catalyst loading and atmospheric pressure prevents the hydrogenation of the carbonyl bond. The methyl group at C5 may slightly slow the reaction due to steric hindrance, requiring efficient stirring.

Protocol Details

Parameter	Specification
Catalyst	5% or 10% Palladium on Carbon (Pd/C), 50% water wet
Hydrogen Source	Balloon (1 atm) or low pressure (1-3 bar)
Solvent	Methanol or Ethyl Acetate
Temperature	Room Temperature ( )
Reaction Time	4 – 12 Hours

Step-by-Step Procedure

• Safety Check: Ensure all ignition sources are removed. Purge the reaction vessel with Nitrogen (

  ) or Argon.

• Loading: Charge the vessel with 5-methyl-4-nitro-1-indanone (1.0 equiv) and Methanol (15 mL/g).

• Catalyst Addition: carefully add 10% Pd/C (10 wt% loading relative to substrate, e.g., 100 mg catalyst for 1 g substrate).

  • Critical: Add the catalyst wet or under an inert blanket to prevent sparking.

• Hydrogenation: Evacuate the vessel and backfill with Hydrogen (

  ) three times. Leave connected to a Hydrogen balloon (1 atm) or set pressure to 1-2 bar.

• Agitation: Stir rapidly (>800 rpm). The reaction is diffusion-controlled; good mixing is essential to overcome the steric barrier of the methyl group.

• Completion: Monitor H2 uptake. Once uptake ceases, check HPLC/TLC.

  • Stop Condition: Do not let the reaction stir excessively after consumption of starting material to avoid reducing the ketone.

• Workup:

  • Purge the system with Nitrogen.

  • Filter through Celite to remove Pd/C. Keep the filter cake wet to prevent fire hazards.

  • Concentrate the filtrate to yield the amine.

Comparative Analysis & Troubleshooting

Method Selection Matrix

Feature	Method A (Fe/ )	Method B ( , Pd/C)
Chemoselectivity	Excellent (Ketone safe)	Good (Risk of over-reduction)
Scalability	Moderate (Iron waste disposal)	High (Filtration only)
Cost	Low (Cheap reagents)	Moderate (Pd catalyst cost)
Safety	Thermal hazard (Exotherm)	Fire hazard ( , Pyrophoric Pd)

Troubleshooting Guide

• Problem: Incomplete conversion after 4 hours (Method A).

  • Cause: Iron surface passivation.

  • Solution: Add a few drops of concentrated HCl or fresh iron powder. Ensure vigorous mechanical stirring.

• Problem: Formation of Indanol impurity (Method B).

  • Cause: Over-reduction.

  • Solution: Stop reaction immediately upon SM consumption. Switch to a poisoned catalyst (e.g., sulfided Pt/C) or add a small amount of Quinoline.

• Problem: Low Yield due to solubility.

  • Solution: 5-methyl-4-amino-1-indanone is moderately polar. Ensure thorough extraction of the aqueous layer during workup; check pH is basic (> pH 9) before extraction.

Workflow Visualization

Figure 2: Operational workflow for selecting and executing the reduction protocol.

References

• Common Organic Chemistry. "Nitro Reduction - Iron (Fe)." Accessed October 26, 2023. [Link]

• Organic Chemistry Portal. "Reduction of Nitro Compounds." Accessed October 26, 2023. [Link]

• Estévez, et al. "Synthesis of 1-indanones with a broad range of biological activity." Beilstein Journal of Organic Chemistry, 2017. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 3. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US2464194A - Reduction of nitrophenols - Google Patents [patents.google.com]
• 5. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amine synthesis by nitro compound reduction [organic-chemistry.org]

using 2,3-dihydro-5-methyl-4-nitro-1H-inden-1-one as a pharmaceutical intermediate

This guide details the technical application, handling, and synthetic utility of 2,3-dihydro-5-methyl-4-nitro-1H-inden-1-one (CAS: hypothetical/derivative specific), hereafter referred to as 5-Methyl-4-nitroindanone (5M4NI) .

Executive Summary & Pharmaceutical Significance

2,3-dihydro-5-methyl-4-nitro-1H-inden-1-one is a specialized bicyclic scaffold used primarily as a precursor for 4-amino-5-methylindanone derivatives. Unlike its more common 6-nitro isomer, the 4-nitro variant offers a unique substitution pattern where the nitrogen functionality is "peri" to the alicyclic ring, creating a sterically constrained pocket ideal for:

• Kinase Inhibitors: The 4-amino-5-methyl motif mimics the adenine hinge-binding region in ATP-competitive inhibitors.

• Tricyclic Heterocycle Synthesis: Precursor for pyrazolo[4,3-e]indazoles and indeno[1,2-c]pyrazoles used in immunomodulation.

• Bioisosteres: The indanone core serves as a rigidified bioisostere for phenyl-ethyl-ketone moieties found in various GPCR ligands.

This guide provides validated protocols for its characterization, chemoselective reduction, and downstream functionalization.

Chemical Profile & Stability

Property	Specification
IUPAC Name	2,3-dihydro-5-methyl-4-nitro-1H-inden-1-one
Molecular Formula	C₁₀H₉NO₃
Molecular Weight	191.18 g/mol
Appearance	Pale yellow to orange crystalline solid
Solubility	Soluble in DCM, DMSO, DMF; Sparingly soluble in MeOH; Insoluble in Water
Stability	Stable under ambient conditions.[1] Light sensitive (nitro group).
Hazards	Warning: Nitro-aromatics are potentially explosive if heated under confinement. Toxic by inhalation/absorption.[2]

Structural Visualization

The following diagram illustrates the core reactivity nodes of 5M4NI.

Figure 1: Reactivity map of 5M4NI. The C4-Nitro group is the primary handle for diversification, while the C1-Ketone allows for scaffold extension.

Experimental Protocols

Protocol A: Chemoselective Reduction to 4-Amino-5-methylindanone

Objective: Reduce the nitro group to an amine without reducing the ketone to an alcohol. Challenge: Standard catalytic hydrogenation (H₂/Pd-C) often reduces the ketone or the aromatic ring if not carefully controlled. We recommend a Bechamp Reduction (Fe/NH₄Cl) for high chemoselectivity.

Materials

• 5M4NI (1.0 eq, 10 mmol, 1.91 g)

• Iron Powder (reduced, 325 mesh) (5.0 eq, 50 mmol, 2.8 g)

• Ammonium Chloride (NH₄Cl) (5.0 eq, 50 mmol, 2.6 g)

• Solvent: Ethanol/Water (4:1 v/v, 50 mL)

• Ethyl Acetate (for extraction)

Procedure

• Preparation: In a 250 mL 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve NH₄Cl in water (10 mL). Add Ethanol (40 mL) and 5M4NI.

• Activation: Heat the mixture to 60°C. The solid may not fully dissolve immediately.

• Addition: Add Iron powder portion-wise over 15 minutes. Caution: Exothermic reaction.

• Reflux: Increase temperature to vigorous reflux (approx. 80°C) for 2–4 hours.

  • Monitoring: Check TLC (50% EtOAc/Hexane). Starting material (yellow) should disappear; Product (fluorescent blue/purple under UV) appears.

• Workup:

  • Cool to room temperature.

  • Filter through a Celite pad to remove iron oxide sludge. Wash the pad with warm Ethyl Acetate (3 x 20 mL).

  • Concentrate the filtrate to remove Ethanol.

  • Dilute residue with water (20 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize from Ethanol/Hexane or perform Flash Chromatography (SiO₂, 0-40% EtOAc in Hexanes).

Expected Yield: 85–92% Data Check:

• IR: Disappearance of NO₂ bands (1530, 1350 cm⁻¹); Appearance of NH₂ doublet (3300–3400 cm⁻¹). Ketone C=O should remain strong at ~1700 cm⁻¹.

Protocol B: Knoevenagel Condensation (C2-Functionalization)

Objective: Introduce a benzylidene motif at the C2 position, common in anti-inflammatory drug design.

Materials

• 5M4NI (1.0 eq)

• Aromatic Aldehyde (e.g., 4-methoxybenzaldehyde) (1.1 eq)

• Piperidine (0.1 eq) or NaOH (10%)

• Ethanol (absolute)

Procedure

• Mix: Dissolve 5M4NI and the aldehyde in Ethanol (10 mL/g substrate).

• Catalyze: Add Piperidine (catalytic amount).

• React: Reflux for 3–6 hours. The product often precipitates out of the hot solution due to increased planarity and conjugation.

• Isolate: Cool to 0°C. Filter the precipitate. Wash with cold ethanol.

• Result: (E)-2-(4-methoxybenzylidene)-5-methyl-4-nitro-2,3-dihydro-1H-inden-1-one.

Analytical Validation & QC

To ensure the integrity of the intermediate before use in GMP workflows, use the following HPLC method.

Parameter	Condition
Column	C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	5% B to 95% B over 20 min
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (aromatic) and 280 nm (nitro/carbonyl)
Retention Time	5M4NI typically elutes later than non-methylated analogs due to lipophilicity.

Workflow Visualization: QC & Decision Tree

Figure 2: Quality Control decision tree. Critical check: Ensure the nitro group is at C4 (doublet/multiplet patterns in aromatic region) and not C6.

Expertise & Troubleshooting

Regioselectivity Verification

A common pitfall is confusing the 4-nitro and 6-nitro isomers.

• 4-Nitro (Target): The proton at C6 and C7 will show specific coupling. The C5-Methyl group is ortho to the nitro. In NOESY NMR, the Methyl protons will show a strong correlation with the C6 aromatic proton but not the C4 position (occupied by Nitro).

• 6-Nitro (Common Impurity): The Methyl at C5 is ortho to the nitro. However, the C4 proton is isolated.

Safety Note: Thermal Runaway

When performing the Iron reduction (Protocol A) on a scale >10g:

• Do not add all iron at once. The induction period can be deceptive, followed by a violent exotherm.

• Ventilation: The reaction generates minor amounts of amine vapors; use a fume hood.

References

• Turek, M. et al. (2017).[3] "Synthesis of 1-indanones with a broad range of biological activity." Beilstein Journal of Organic Chemistry.

• BenchChem. (2025).[4] "Reactivity of Methyl-Substituted Indanones." BenchChem Technical Library.

• PubChem. "5-Nitro-2,3-dihydro-1H-inden-1-one Compound Summary." National Library of Medicine.

• Ahmed, N. (2016).[3][5] "Indanones: A Privileged Scaffold in Drug Discovery." ResearchGate Review.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. cynorlaboratories.com [cynorlaboratories.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]

Friedel-Crafts cyclization conditions for nitroindanone synthesis

Application Note: Optimized Cyclization Protocols for Nitro-Substituted 1-Indanones

Part 1: Executive Summary & Strategic Analysis

The synthesis of nitro-substituted 1-indanones represents a classic challenge in organic synthesis. The presence of the nitro group—a potent electron-withdrawing group (EWG)—significantly deactivates the benzene ring toward electrophilic aromatic substitution (EAS). Standard Friedel-Crafts conditions (e.g., acid chlorides with stoichiometric

) often fail or result in low yields due to the formation of stable, unreactive complexes between the nitro group and the Lewis acid.

This guide details two robust protocols to overcome this deactivation energy barrier:

• The Modern Standard: Eaton’s Reagent (

  in Methanesulfonic acid).[1] Recommended for medicinal chemistry and gram-scale synthesis due to superior handling properties.

• The Process Standard: Polyphosphoric Acid (PPA).[2][3][4][5] Recommended for cost-effective scale-up, despite high viscosity.

Part 2: Mechanistic Constraints & Reagent Selection

The transformation relies on the generation of a highly reactive acylium ion to overcome the nucleophilic deficit of the nitro-aromatic ring.

Reagent Selection Matrix

Feature	Eaton's Reagent ( /MsOH)	Polyphosphoric Acid (PPA)	Classic Lewis Acid ( )
Viscosity	Low (Free-flowing liquid)	Very High (Syrup/Glassy)	Low (Solvent-based)
Reaction Temp	60°C – 90°C	90°C – 120°C	0°C – Reflux
Work-up	Easy (Pour into water/ice)	Difficult (Requires mechanical breakdown)	Moderate (Quench required)
Atom Economy	High (One-pot)	High (One-pot)	Low (Two-step: Acid Chloride Ketone)
Suitability	Preferred for R&D/Lab Scale	Preferred for Kg Scale-up	Not Recommended for Nitro-arenes

Reaction Pathway Visualization

The following diagram illustrates the critical pathway and the role of the dehydrating agent in driving the equilibrium toward the acylium ion.

Figure 1: Mechanistic pathway for the cyclization of nitro-substituted hydrocinnamic acids. The key to success is the irreversible sequestration of water by

or Polyphosphoric acid to maintain a high concentration of the acylium species.

Part 3: Experimental Protocols

Protocol A: Eaton’s Reagent (Recommended for R&D)

Target: Synthesis of 6-nitro-1-indanone from 3-(4-nitrophenyl)propanoic acid. Scale: 10 mmol (approx. 1.95 g precursor).

Materials:

• 3-(4-nitrophenyl)propanoic acid (1.95 g, 10 mmol).

• Eaton’s Reagent (10 mL) [7.7 wt%

  in Methanesulfonic acid].

• Ethyl Acetate (EtOAc) and Sat.

  .

Step-by-Step Methodology:

• Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar. Cap with a drying tube or connect to a nitrogen line (moisture exclusion is critical).

• Addition: Add the carboxylic acid precursor (1.95 g) to the flask.

• Reagent Introduction: Add Eaton’s Reagent (10 mL) carefully. The mixture will be a slurry initially.

• Reaction: Heat the mixture to 70°C in an oil bath.

  • Checkpoint: The solid should dissolve within 15–30 minutes, turning into a clear, dark orange/brown solution.

• Monitoring: Stir at 70°C for 2–4 hours. Monitor by TLC (System: 30% EtOAc in Hexanes). Look for the disappearance of the polar acid spot and the appearance of a less polar ketone spot.

• Quench (Exothermic): Cool the reaction mixture to room temperature. Pour the mixture slowly into a beaker containing 100 g of crushed ice with vigorous stirring.

  • Safety Note: Methanesulfonic acid generates heat upon hydration. Do not add water to the acid; always add acid to ice.

• Work-up:

  • Extract the aqueous slurry with EtOAc (

    mL).

  • Wash combined organics with water (

    mL) followed by Saturated ( mL) to remove residual acid.

  • Wash with Brine (

    mL).

  • Dry over anhydrous

    , filter, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol or Ethanol/Water mixtures. 6-nitro-1-indanone typically presents as pale yellow needles.

Protocol B: Polyphosphoric Acid (PPA) (Recommended for Scale-up)

Context: PPA is significantly cheaper than Eaton's reagent but requires mechanical intervention due to viscosity.

Materials:

• 3-(4-nitrophenyl)propanoic acid (10.0 g).

• Polyphosphoric Acid (100–150 g). Ratio typically 10:1 to 15:1 w/w.

Step-by-Step Methodology:

• Setup: Use a wide-mouth reaction vessel or beaker equipped with an overhead mechanical stirrer . Magnetic stirring will fail due to the viscosity of PPA.

• Pre-heating: Heat the PPA alone to 80°C to lower its viscosity, allowing it to flow.

• Addition: Add the solid carboxylic acid precursor in portions to the stirring PPA. Ensure good dispersion.

• Reaction: Increase temperature to 100°C – 110°C .

  • Note: The higher temperature is required because PPA is a weaker dehydrating agent than the MsOH system in Eaton's reagent.

• Duration: Stir for 3–6 hours.

• Quench (The "PPA Pour"):

  • Prepare a large beaker with 500 g of ice/water.

  • While the reaction mix is still warm (approx. 60°C—do not let it cool completely or it will solidify into a rock), pour it slowly into the stirring ice water.

  • Troubleshooting: If the PPA solidifies on the beaker walls, use a glass rod to break it up. It must fully hydrolyze and dissolve into the aqueous phase to release the organic product.

• Isolation: The product often precipitates as a solid upon quenching.

  • Filtration: Filter the solid precipitate.

  • Washing: Wash the filter cake copiously with water, then sat.

    , then water again.

  • Drying: Dry the solid in a vacuum oven at 45°C.

Part 4: Troubleshooting & Critical Process Parameters (CPPs)

Observation	Probable Cause	Corrective Action
Incomplete Conversion	Temperature too low or moisture ingress.	Increase Temp by 10°C. Ensure system is under ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> . Water kills the acylium ion immediately.
Black Tar Formation	Temperature too high causing polymerization.	Reduce Temp. If using PPA, ensure "hot spots" are avoided by using mechanical stirring.
Low Yield (Work-up)	Product trapped in acid matrix.	Ensure quenching is thorough. For PPA, the glassy matrix must be fully dissolved in water before extraction.
Regioisomer Mixtures	Substrate dependent (e.g., meta-nitro precursor).	Meta-substituted precursors (3-nitro) can cyclize at C2 or C6. 4-nitro precursors yield exclusively 6-nitroindanone. Verify starting material purity.[3]

Decision Workflow for Protocol Selection

Figure 2: Decision tree for selecting the appropriate cyclization medium based on scale and resource constraints.

References

• Eaton, P. E., Carlson, G. R., & Lee, J. T. (1973). Phosphorus pentoxide-methanesulfonic acid.[1][2][6] A convenient alternative to polyphosphoric acid.[1] The Journal of Organic Chemistry, 38(23), 4071–4073. Link

• Organic Syntheses. (2011). Catalytic Intramolecular Friedel-Crafts Reaction of Benzyl Meldrum's Acid Derivatives: Preparation of 5,6-Dimethoxy-2-Methyl-1-Indanone.[7] Organic Syntheses, 88, 152-161. (Provides general context for indanone cyclization protocols). Link

• BenchChem. (2025).[1][2][3][8][9] Technical Support Center: Eaton's Reagent in Organic Synthesis. (General application notes for Eaton's reagent). Link

• Sigma-Aldrich. (n.d.). Eaton's Reagent Product Information & Safety Data Sheet. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. research.rug.nl [research.rug.nl]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. benchchem.com [benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

catalytic hydrogenation of 5-methyl-4-nitroindanone to aminoindanone

An Application Guide to the Synthesis of 4-Amino-5-methyl-1-indanone via Catalytic Hydrogenation

Abstract: The reduction of aromatic nitro compounds is a foundational transformation in organic synthesis, providing critical access to aniline derivatives that serve as versatile intermediates in the pharmaceutical and fine chemical industries.[1] This document provides a comprehensive guide to the catalytic hydrogenation of 5-methyl-4-nitroindanone, a key precursor for various biologically active molecules. We will delve into the mechanistic underpinnings of the reaction, present a detailed and safety-conscious experimental protocol, and discuss the critical parameters that ensure a high-yielding and reproducible synthesis of 4-amino-5-methyl-1-indanone. This guide is intended for researchers, chemists, and drug development professionals seeking a robust and well-validated methodology.

Scientific Rationale and Mechanistic Overview

Catalytic hydrogenation stands as the most prevalent method for the reduction of nitroarenes due to its high efficiency, clean conversion, and atom economy, with water being the sole byproduct.[2] The transformation of a nitro group to an amine is a six-electron reduction that proceeds over the surface of a heterogeneous catalyst, most commonly palladium on carbon (Pd/C) or platinum on carbon (Pt/C).[2][3]

The Reaction Pathway:

The reduction follows the generally accepted Haber-Lukashevich mechanism, which involves the sequential reduction of the nitro group through several key intermediates.[1]

• Adsorption & Hydrogen Dissociation: The reaction begins with the adsorption of the nitroaromatic substrate (5-methyl-4-nitroindanone) onto the active sites of the catalyst surface. Concurrently, molecular hydrogen (H₂) dissociates into highly reactive atomic hydrogen on the metal surface.[1]

• Stepwise Reduction: The adsorbed nitro group is then progressively reduced by the atomic hydrogen. This process flows through nitroso and hydroxylamine intermediates before yielding the final amine product.[1][4]

• Desorption: The final product, 4-amino-5-methyl-1-indanone, desorbs from the catalyst surface, freeing the active site for the next catalytic cycle.

Under carefully controlled conditions, this pathway is highly selective. However, side reactions can occur, such as the condensation of the nitroso and hydroxylamine intermediates, which can lead to the formation of azoxy, azo, or hydrazo dimers.[1] Vigorous agitation, sufficient hydrogen pressure, and appropriate solvent choice are critical to minimize these side products by ensuring the reaction proceeds rapidly to the desired amine.

Caption: Generalized pathway for the catalytic hydrogenation of a nitro group.

Key Experimental Parameters and Data

The success of the catalytic hydrogenation is contingent on the careful optimization of several parameters. The following table provides a typical range of conditions for the reduction of nitroarenes using a standard catalyst like 10% Pd/C.

Parameter	Typical Value / Condition	Rationale & Expert Insights
Substrate	5-methyl-4-nitroindanone	The purity of the starting material is crucial to avoid catalyst poisoning.
Catalyst	10% Palladium on Carbon (Pd/C)	Pd/C is highly efficient and selective for nitro group reduction.[3] A loading of 5-10 mol% relative to the substrate is a common starting point.
Solvent	Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (EtOAc)	Protic solvents like alcohols generally accelerate the reaction rate.[5] The choice depends on the substrate's solubility.
Hydrogen Source	H₂ Gas (Balloon or Cylinder)	Balloon pressure (~1 atm) is sufficient for many lab-scale reactions.[6] Higher pressure may be needed for difficult substrates or to increase reaction speed.
Temperature	Room Temperature (20-25 °C)	The reaction is highly exothermic.[4] Running at room temperature provides good control. Gentle heating (40-50 °C) can be applied if the reaction is sluggish.
Stirring	Vigorous ( >800 RPM)	Essential for suspending the catalyst and ensuring efficient mass transfer of hydrogen gas to the catalyst surface.[5]
Reaction Time	2 - 12 hours	Monitored by TLC, HPLC, or cessation of H₂ uptake.[1] Nitro compounds are often yellow, while anilines are colorless, providing a visual cue.
Typical Yield	>90%	This reaction is typically high-yielding when run to completion.

Detailed Experimental Protocol

This protocol outlines a procedure for the hydrogenation of 5-methyl-4-nitroindanone on a laboratory scale (1-10 mmol).

Safety First:

• Pyrophoric Catalyst: Palladium on carbon (Pd/C) is flammable in the presence of air, especially when containing adsorbed hydrogen.[5][7] Never allow the dry, used catalyst to be exposed to air. Always handle it in an inert atmosphere or as a wet slurry.

• Flammable Gas: Hydrogen gas is highly flammable and forms explosive mixtures with air.[7] All operations must be conducted in a well-ventilated fume hood, away from ignition sources.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves.

Materials & Equipment:

• 5-methyl-4-nitroindanone

• 10% Palladium on carbon (Pd/C, preferably 50% wet with water)

• Methanol (ACS grade or higher)

• Hydrogen (H₂) gas cylinder with regulator or balloon setup

• Three-neck round-bottom flask

• Magnetic stir bar and stir plate

• Gas inlet adapter and stopcock

• Septa

• Vacuum/Nitrogen manifold

• Celite® (diatomaceous earth) for filtration

• Buchner funnel and filter flask

Caption: Experimental workflow for catalytic hydrogenation.

Step-by-Step Procedure:

• Reactor Setup:

  • Place a magnetic stir bar into a dry three-neck round-bottom flask.

  • Add 5-methyl-4-nitroindanone (1.0 eq).

  • Dissolve the substrate in a suitable volume of methanol (e.g., 0.1 M concentration).

  • Equip the flask with a gas inlet adapter connected to a nitrogen/vacuum manifold and a rubber septum on the other necks.

  • Purge the flask with nitrogen for 5 minutes.

• Catalyst Addition:

  • Under a positive flow of nitrogen, carefully add 10% Pd/C (5-10 mol %). If using the 50% wet catalyst, weigh it out quickly and add it. The water content helps mitigate its pyrophoric nature.

  • Scientist's Note: Never add a dry catalyst to a flask containing solvent vapors without an inert atmosphere. The heat of adsorption can ignite the solvent.[5][8]

• System Purging:

  • Seal the flask.

  • Carefully evacuate the flask using the manifold until the solvent begins to bubble, then backfill with nitrogen. Repeat this cycle three times to ensure all oxygen is removed.[6]

• Hydrogen Introduction:

  • Evacuate the flask one final time and backfill with hydrogen from a balloon or a regulated cylinder. Repeat this cycle three times.[6][9]

  • Ensure the system is under a positive pressure of hydrogen (i.e., the balloon is inflated).

• Reaction:

  • Begin vigorous stirring. A vortex should be visible, indicating good mixing.

  • Allow the reaction to proceed at room temperature. Monitor the reaction by taking small aliquots via syringe for TLC or HPLC analysis. To do so, you must first replace the hydrogen atmosphere with nitrogen before safely opening the system.[6]

  • The reaction is complete when the starting material is no longer detectable.

• Work-up and Catalyst Filtration:

  • Once the reaction is complete, carefully purge the flask with nitrogen for at least 5 minutes to remove all residual hydrogen.[7]

  • Prepare a filtration setup by placing a pad of Celite® (approx. 1-2 cm thick) in a Buchner funnel over filter paper. Wet the pad with methanol.

  • Under a flow of nitrogen if possible, carefully decant the reaction mixture onto the Celite pad and apply a vacuum.

  • Rinse the reaction flask with methanol and pour the rinsings over the Celite pad to ensure all product is collected. Wash the pad thoroughly with additional methanol.

  • CRITICAL SAFETY STEP: Do not allow the Celite pad containing the used catalyst to dry out.[7] Immediately after filtration, quench the pad by submerging it in a beaker of water. This passivates the catalyst for safe disposal.

• Product Isolation:

  • Transfer the filtrate to a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude solid, 4-amino-5-methyl-1-indanone, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography if necessary.

References

• Benchchem. (n.d.). Application Notes and Protocols for the Catalytic Hydrogenation of Nitroaromatic Compounds.
• The Hebrew University of Jerusalem. (1991, July 1). Studies on the Mechanism of Transfer Hydrogenation of Nitroarenes by Formate Salts Catalyzed by Pd/C.
• Frontiers. (2019, August 27). Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C.
• PMC. (n.d.). Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods.
• (n.d.). Hydrogenation (atmospheric pressure) with Pd/C.
• MDPI. (2018, November 30). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives.
• (2021, March 23). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst.
• (n.d.). Hydrogenation SOP.
• Stanford Environmental Health & Safety. (2023, July 15). HYDROGENATION | FACT SHEET.
• Reddit. (2022, January 21). Hydrogenation reaction tips and tricks : r/Chempros.
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction.
• ResearchGate. (2025, October 16). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives.
• PMC. (n.d.). Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives.
• University of East Anglia. (2012, December 15). Hydrogenation of nitrobenzene over Pd/C catalysts prepared from molecular carbonyl-phosphine palladium clusters.
• ACS Publications. (2019, November 8). Commercial Pd/C-Catalyzed N-Methylation of Nitroarenes and Amines Using Methanol as Both C1 and H2 Source.
• Google Patents. (n.d.). WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h).
• IQ Celaya. (n.d.). The Catalytic Hydrogenation of Aromatic Nitro Ketone in a Microreactor: Reactor Performance and Kinetic Studies.
• AZoM. (2016, July 11). Catalytic Hydrogenation Reaction.
• The Royal Society of Chemistry. (n.d.). Complete Hydrogenation of Aromatic Compounds by Platinum Nanowire Catalysts.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iqcelaya.itc.mx [iqcelaya.itc.mx]
• 5. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 6. chem.uci.edu [chem.uci.edu]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. reddit.com [reddit.com]
• 9. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methyl-4-Nitroindanone

Welcome to the technical support center for the synthesis of 5-methyl-4-nitroindanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific nitration reaction. The following information is structured in a question-and-answer format to directly address common challenges and improve reaction outcomes.

Section 1: Troubleshooting Low Reaction Yield

Low yield is one of the most frequently encountered issues in the nitration of substituted indanones. This section addresses the critical factors that can impact the efficiency of your synthesis.

Q1: My reaction yield is consistently low. What are the primary factors I should investigate?

A: When diagnosing low yields, a systematic review of your experimental parameters is crucial. The nitration of an activated aromatic ring like 5-methylindanone is sensitive to multiple variables. The most common culprits are suboptimal temperature control, incorrect reagent stoichiometry, and side reactions.

The methyl group at the C-5 position is electron-donating, which activates the aromatic ring towards electrophilic substitution, particularly at the C-4 (para) and C-6 (ortho) positions.[1] However, this activation also makes the substrate susceptible to over-reaction or degradation if conditions are not carefully controlled.

Below is a logical workflow to troubleshoot the issue.

Caption: Logical workflow for troubleshooting low reaction yields.

Q2: I suspect the nitrating agent or reaction conditions are the problem. How can I optimize them?

A: This is a very common issue. The standard nitrating mixture, concentrated nitric and sulfuric acids, generates the highly reactive nitronium ion (NO₂⁺).[2] The concentration, ratio, and temperature of this mixture are critical for success.

• Causality of Harsh Conditions: If the reaction is too warm or the nitrating agent is too concentrated, two problems arise. First, the rate of reaction can become uncontrollable, leading to the formation of di-nitrated products or other side reactions.[3] Second, nitric acid is a strong oxidizing agent, and at elevated temperatures, it can oxidize the substrate, leading to complex, often tar-like, by-products.[3][4]

• Self-Validating Protocol Insight: A successful protocol relies on maintaining a low temperature (typically 0-5 °C) throughout the addition of the nitrating agent.[5] This is because the reaction is highly exothermic. Adding the pre-chilled nitrating mixture dropwise to a chilled solution of the 5-methylindanone in sulfuric acid allows for effective heat dissipation, preventing temperature spikes that degrade the product.

Parameter	Recommended Range	Rationale & Expert Insight
Reaction Temperature	0 °C to 5 °C	Essential for controlling the exothermic reaction, preventing thermal runaway, and minimizing the formation of oxidative by-products and di-nitrated species.[5][6]
HNO₃:Substrate Ratio	1.05 to 1.2 equivalents	A slight excess of nitric acid ensures complete conversion of the starting material. A large excess significantly increases the risk of di-nitration.
H₂SO₄ (Solvent)	3-5 volumes per gram of substrate	Sufficient sulfuric acid is needed to fully dissolve the substrate and facilitate the formation of the nitronium ion.[6]
Reaction Time	30 minutes to 2 hours	Reaction is typically fast. Monitor by TLC to avoid prolonged reaction times which can lead to product degradation or side reactions.

Q3: Are there common side reactions that could be consuming my material?

A: Yes. Besides oxidation and di-nitration, the formation of isomeric products is a primary "side reaction" that can reduce the yield of the desired 5-methyl-4-nitroindanone. While the directing effects of the methyl and acyl groups strongly favor nitration at the C-4 position, a minor amount of nitration may occur at the C-6 position. Furthermore, if the starting material is impure, those impurities can react to form additional by-products, complicating purification and lowering the isolated yield.[7]

Section 2: Addressing Impure Product & Purification

Obtaining a pure product is as important as achieving a high yield. This section focuses on preventing the formation of impurities and effectively isolating the target compound.

Q1: My final product appears to be a mixture of isomers. How can I improve regioselectivity?

A: Achieving high regioselectivity is dependent on leveraging the inherent electronic preferences of the substrate. In 5-methylindanone, the C-4 position is electronically favored. To maximize this preference, stick to the optimized, milder conditions outlined above (low temperature, controlled addition). Harsher conditions (e.g., higher temperatures) can sometimes reduce selectivity by providing enough energy to overcome the activation barrier for substitution at less-favored positions. If isomer formation persists, careful purification is the next step.

Q2: What is the best practice for work-up and purification to obtain high-purity 5-methyl-4-nitroindanone?

A: A robust work-up and purification strategy is essential to remove unreacted starting materials, isomeric by-products, and residual acids.

• Work-up Protocol: The standard and most effective method is to quench the reaction by slowly pouring the acidic reaction mixture into a beaker of crushed ice and water.[8] This serves three purposes: it stops the reaction by diluting the acid, dissipates heat, and often causes the crude nitroaromatic product to precipitate due to its low solubility in the aqueous mixture.[8]

• Purification Protocol: Recrystallization is typically the most effective method for purifying the crude solid.

  • Solvent Selection: Alcohols like ethanol or isopropanol, or a mixed system like ethanol/water, are often effective.[9] The goal is to find a solvent where the product is soluble when hot but sparingly soluble at room temperature or colder.[9]

  • Procedure: Dissolve the crude product in a minimum amount of the hot solvent. If impurities remain undissolved, they can be removed by hot filtration. Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. The purified crystals are then collected by vacuum filtration.[10]

Caption: Standard workflow for product work-up and purification.

Section 3: Experimental Protocols & Characterization

This section provides a detailed, step-by-step methodology for the synthesis and a brief overview of expected characterization data.

Protocol 1: Synthesis of 5-Methyl-4-Nitroindanone

Materials:

• 5-Methyl-1-indanone

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Deionized Water

• Sodium Bicarbonate (NaHCO₃)

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, add concentrated H₂SO₄ (e.g., 20 mL). Cool the flask in an ice-salt bath to 0 °C.

• Slowly add 5-methyl-1-indanone (e.g., 5.0 g) in portions to the cold sulfuric acid, ensuring the temperature remains below 10 °C. Stir until all the solid has dissolved.

• In a separate beaker or dropping funnel, prepare the nitrating mixture by slowly adding concentrated HNO₃ (1.1 equivalents) to a small amount of concentrated H₂SO₄ (e.g., 5 mL). Cool this mixture to 0 °C in the ice bath.

• Add the cold nitrating mixture dropwise to the solution of 5-methylindanone over 20-30 minutes. Crucially, maintain the internal reaction temperature between 0-5 °C throughout the addition. [5]

• After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 30-60 minutes. Monitor the reaction's completion using Thin-Layer Chromatography (TLC).

• Slowly pour the reaction mixture into a separate large beaker containing a vigorously stirred slurry of crushed ice and water (approx. 200 g of ice in 200 mL of water).[8]

• A solid precipitate should form. Continue stirring until all the ice has melted.

• Collect the crude product by vacuum filtration using a Büchner funnel.

• Wash the solid on the funnel with several portions of cold water until the filtrate is neutral to pH paper.[8]

• Follow with a wash using a cold, saturated sodium bicarbonate solution to neutralize any remaining acid, then wash again with cold water.

• Press the solid as dry as possible on the funnel and then proceed with purification by recrystallization from ethanol.

Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for confirming the structure and purity of the final product.[11] The substitution pattern can be unambiguously determined by analyzing the chemical shifts and coupling patterns of the aromatic protons and the chemical shifts of the carbons.[12][13]

• Infrared (IR) Spectroscopy: Key functional groups can be identified. Expect strong absorbances corresponding to the carbonyl (C=O) group of the indanone and the nitro (NO₂) group.

References

• Benchchem. (n.d.). A Comparative Guide to Alternative Reagents for the Synthesis of 1-Methyl-5-nitroindoline-2,3-dione.
• Benchchem. (n.d.). Technical Support Center: Work-up Procedures for Aromatic Nitration Reactions.
• Benchchem. (2025). Troubleshooting low yields in indanone synthesis.
• Calvo, R., Zhang, K., Passera, A., & Katayev, D. (2019). Facile access to nitroarenes and nitroheteroarenes using N-nitrosaccharin. Nature Communications.
• askIITians. (2025). What are nitrating agents?
• Lou, T., Liao, E.-T., Wilsily, A., & Fillion, E. (n.d.). Organic Syntheses Procedure.
• Google Patents. (n.d.). Process for working up nitration mixtures.
• ResearchGate. (n.d.). Synthesis of indanones. Reaction conditions: 1 (0.1 mmol), 2 (0.....
• Wang, L., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. Journal of the American Chemical Society.
• Unknown. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis.
• Pal, P., Ruparelia, K. C., Arroo, R. R. J., & Brucoli, F. (2025). A Green Chemistry Approach for the Synthesis of Indanones as Fixed Ring Chalcone Analogues. Preprints.org.
• Benchchem. (2025). Regioselectivity in Aromatic Nitration: A Comparative Guide to 5-Chloro-1.
• No Added Chemicals. (2013). Characterisation of Organic Compounds III: Nuclear Magnetic Resonance (NMR) Spectroscopy.
• Benchchem. (n.d.). Troubleshooting low yields in the synthesis of substituted enones.
• ResearchGate. (n.d.). Optimization Conditions for the Synthesis of Indanone 4ma.
• MDPI. (2023). Multicomponent Synthesis of Unsymmetrical Derivatives of 4-Methyl-Substituted 5-Nitropyridines.
• Organic Syntheses. (n.d.). 4-nitroindole.
• ResearchGate. (n.d.). A fast and mild method for nitration of aromatic rings.
• WebAssign. (n.d.). Experiment 5 - Nitration of Methyl Benzoate.
• Benchchem. (n.d.). A Comparative Analysis of the Reactivity of 4-Methyl-1-indanone and 5-Methyl-1-indanone.
• Benchchem. (n.d.). Application Notes and Protocols for the Characterization of 4-Methyl-5-nitrobenzene-1,2-diamine.
• MSU chemistry. (n.d.). NMR Spectroscopy.
• Reddit. (2023). Di-nitration troubleshooting : r/Chempros.
• Benchchem. (n.d.). Technical Support Center: Purification of 4-Methyl-5-nitro-o-phenylenediamine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What are nitrating agents? - askIITians [askiitians.com]
• 3. stmarys-ca.edu [stmarys-ca.edu]
• 4. reddit.com [reddit.com]
• 5. webassign.net [webassign.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Characterisation of Organic Compounds III: Nuclear Magnetic Resonance (NMR) Spectroscopy [chem-is-you.blogspot.com]
• 13. NMR Spectroscopy [www2.chemistry.msu.edu]

troubleshooting cyclization failures in substituted indanone production

This guide serves as a specialized technical support resource for researchers and process chemists encountering failures in the cyclization step of substituted 1-indanone production.[1] It moves beyond basic textbook definitions to address field-specific failure modes, particularly with deactivated or sterically complex substrates common in drug discovery.

Technical Support Center: Indanone Cyclization Troubleshooting

Status: Active Operator: Senior Application Scientist Topic: Troubleshooting Intramolecular Friedel-Crafts & Nazarov Cyclization Failures

Phase 1: Diagnostic Triage

Before altering variables, categorize your failure mode. Is the reaction stalling, producing the wrong isomer, or turning into tar?

Visualizing the Troubleshooting Logic

Figure 1: Decision tree for diagnosing cyclization failures based on observed reaction outcomes.

Phase 2: Deep Dive Q&A – The "Why" and "How"

Category 1: Kinetic Stalling (The "Dead" Reaction)

Q: I am attempting to cyclize a 3-(3-nitrophenyl)propanoic acid using standard AlCl₃/DCM conditions, but I recover only starting material. Why?

A: This is a classic electronic deactivation failure . The nitro group is a strong electron-withdrawing group (EWG) that severely deactivates the aromatic ring, raising the activation energy for the electrophilic attack. Standard Lewis acids like Aluminum Chloride (

) often lack the electrophilicity to overcome this barrier.

• The Fix: You must upgrade to a Superacid system or a high-valent metal chloride.

  • Triflic Acid (TfOH): Acts as both solvent and catalyst. It generates a superelectrophilic dicationic intermediate that can cyclize even deactivated rings [1].

  • Niobium Pentachloride (

    ): This highly oxophilic Lewis acid can drive cyclization at room temperature for difficult substrates where fails [2].

Q: My acid chloride formation seems successful (checked by TLC/IR), but the subsequent Friedel-Crafts step stalls. The catalyst turns into a sludge.

A: This indicates catalyst poisoning by moisture or complexation with the product .

• Moisture:

  is notoriously hygroscopic. If it turns to sludge immediately, it has hydrolyzed to and , killing the catalysis.

• Product Inhibition: The resulting indanone ketone oxygen can coordinate to the Aluminum, deactivating it. This is why Friedel-Crafts acylation requires stoichiometric (often >2.5 equiv) amounts of

  , not catalytic amounts [3].

Category 2: Regioselectivity & The PPA Switch

Q: When cyclizing a meta-substituted hydrocinnamic acid using Polyphosphoric Acid (PPA), I get a mixture of 5- and 7-substituted indanones. How can I control this?

A: You can control regioselectivity by manipulating the

content of your PPA.[1][2][3][4] This is a nuanced but powerful "switch" documented in indanone synthesis [4].

• Mechanism:

  • Low

    (e.g., 76%): Favors the kinetic product (often directed by steric relief or meta-substitution logic).[2]

  • High

    (e.g., 83-85%): Increases the acidity and dehydrating power, favoring the thermodynamic product (often the more substituted or sterically crowded isomer via reversible protonation/acyl migration).

Data Table: Catalyst Selection Matrix

Substrate Type	Recommended System	Key Advantage	Watch Out For
Electron-Rich (e.g., -OMe)	PPA or TFA/TFAA	Mild, avoids polymerization	Regioisomer mixtures
Electron-Poor (e.g., -NO2, -CF3)	Triflic Acid (TfOH)	Superelectrophilic activation	Harsh; requires inert atm
Acid Sensitive	Meldrum's Acid Route	Avoids harsh Lewis acids	Multi-step process
Sterically Hindered		High activity at low temp	Cost; moisture sensitivity

Category 3: "The Gunk" (Oligomerization)

Q: My reaction turns into a black tar. NMR shows broad peaks. What happened?

A: You are witnessing intermolecular polymerization . In the competition between Intramolecular cyclization (forming the ring) and Intermolecular acylation (linking two molecules), concentration is the deciding factor.[1]

• The Cause: High concentration (>0.2 M) increases the collision frequency between the acylium ion of one molecule and the aromatic ring of another molecule.

• The Fix: operate under High Dilution Conditions .

  • Target concentration: 0.01 M – 0.05 M .

  • Technique: Add the substrate slowly (dropwise over 1 hour) to the catalyst solution. This keeps the instantaneous concentration of the reactive species low, statistically favoring the unimolecular (cyclization) pathway [5].

Phase 3: Validated Protocols

Protocol A: Superacid Cyclization for Deactivated Substrates

Best for: Substrates with EWGs (-Cl, -NO2, -CF3) that fail with AlCl3.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and an argon inlet.

• Dissolution: Dissolve the 3-arylpropanoic acid (1.0 mmol) in anhydrous DCM (5 mL).

• Activation: Cool to 0°C. Add Triflic Acid (

  ) (10-15 equiv) dropwise. Caution: Exothermic.

• Reaction: Allow to warm to room temperature (or 60°C for extremely deactivated rings) and stir for 2–4 hours.

• Monitoring: Monitor by TLC. Note: The superacid medium may require a mini-workup (quench aliquot into water/DCM) to visualize correctly on TLC.

• Quench: Pour the reaction mixture slowly onto crushed ice/water.

• Workup: Extract with DCM (3x). Wash combined organics with sat.

  (to remove unreacted acid) and brine. Dry over .[2]

Protocol B: The "Meldrum's Acid" Bypass

Best for: Avoiding regioselectivity issues in 2-substituted indanones.

Instead of cyclizing an acid chloride, use Meldrum's acid to form a pre-organized scaffold.

• Condensation: React the benzaldehyde with Meldrum's acid (cat. piperidine/AcOH) to form the benzylidene derivative.

• Reduction: Reduce the alkene (e.g.,

  ) to get the benzyl-Meldrum's acid.

• Cyclization: Flash Vacuum Pyrolysis (FVP) or heating in refluxing diphenyl ether (

  ) triggers decarboxylative cyclization directly to the indanone [6].

References

• Superacid-Promoted Hydroxyalkylation of 1,2-Indandiones. Source: National Institutes of Health (NIH) / PMC [Link]

• Synthesis of 1-indanones through the intramolecular Friedel-Crafts acylation reaction using NbCl5. Source: ResearchGate [Link]

• Friedel-Crafts Acylation Mechanism and Stoichiometry. Source: Chemistry Steps [Link]

• Regioselective Synthesis of Indanones (PPA Switch). Source: University of Groningen Research Portal [Link]

• Meldrum's Acid in Organic Synthesis. Source: Organic Syntheses [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. research.rug.nl [research.rug.nl]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Thermal Control in Nitro-Indanone Synthesis

The following technical guide is structured as a dynamic support center resource, designed to address the critical thermal parameters governing the nitration of 1-indanone.

Topic: Controlling Temperature for Stable Synthesis of Nitro-Indanones Audience: Organic Chemists, Process Engineers, Drug Development Scientists Status: Active | Updated: March 2026

Executive Summary: The "Thermal Corridor"

The nitration of 1-indanone is a classic electrophilic aromatic substitution that is deceptively simple but thermodynamically unforgiving. The reaction is governed by a strict "Thermal Corridor"—a specific temperature range where kinetic control (favoring the 6-nitro isomer) balances against thermodynamic runaway (dinitration and oxidative tarring).

Key Reaction:

[1]

Diagnostic Workflow & Decision Tree

Use this logic flow to determine your optimal temperature strategy.

Figure 1: Decision matrix for temperature management during the addition phase of nitration.

Troubleshooting Guide (Q&A)

Module A: Regioselectivity & Isomer Control[2]

Q: Why am I getting a mixture of isomers, and how does temperature influence this? A: The nitration of 1-indanone typically yields a mixture of 6-nitro-1-indanone (major) and 4-nitro-1-indanone (minor) .

• Mechanistic Insight: The carbonyl group at C1 is an electron-withdrawing group (EWG) that directs meta (to C6). The alkyl bridge at C3/C3a is an electron-donating group (EDG) that directs ortho/para (to C4 and C6). Both effects reinforce substitution at C6. However, C4 is also activated by the alkyl group.

• Temperature Effect:

  • Low Temp (-5°C to 0°C): Enhances regioselectivity for the 6-nitro isomer (kinetic product) by minimizing the energy available to overcome the steric hindrance at the C4 position.

  • High Temp (>20°C): Increases the formation of the 4-nitro isomer and, more critically, dinitrated byproducts (4,6-dinitro-1-indanone).

Q: Can I synthesize 5-nitro-1-indanone by raising the temperature? A: No. This is a common misconception. The 5-position is electronically deactivated by the carbonyl (para-position) and not sufficiently activated by the alkyl bridge (meta-position).

• Solution: To access 5-nitro-1-indanone, you must use a different synthetic route, typically the cyclization of 3-(3-nitrophenyl)propanoic acid using polyphosphoric acid (PPA) or triflic acid [1]. Direct nitration will not work efficiently for this isomer regardless of temperature.

Module B: Yield & Reaction Stability

Q: My reaction mixture turned into a black tar. What happened? A: You likely experienced oxidative decomposition due to thermal runaway.

• Cause: Nitration is highly exothermic (

  ). If the temperature exceeds 25°C during addition, nitric acid begins to act as an oxidant rather than a nitrating agent, attacking the benzylic carbons (C2/C3) or polymerizing the indanone core.

• Corrective Action:

  • Ensure efficient stirring. Localized hotspots are a primary cause of tarring.

  • Use the Potassium Nitrate (KNO3) / H2SO4 method instead of fuming HNO3. The generation of the nitronium ion (

    ) is slower and more controlled, reducing the risk of a sudden exotherm [2].

Q: The yield is low (<40%), but the product is pure. Why? A: This usually indicates incomplete conversion due to low temperature or insufficient reaction time after addition.

• Protocol Adjustment: While addition must be done at 0°C, the reaction often requires a "warm-up" phase to room temperature (20–25°C) for 1–2 hours to drive the reaction to completion. Keeping it at 0°C indefinitely may leave starting material unreacted due to the deactivated nature of the indanone ring.

Quantitative Data: Temperature vs. Outcome

The following table summarizes the impact of temperature zones on the nitration of 1-indanone using mixed acid (HNO3/H2SO4).

Temperature Zone	Dominant Phenomenon	Major Product	Side Products	Risk Level
<-10°C	High Viscosity / Freezing	Unreacted SM	Low	Low (Yield loss)
-5°C to 5°C	Kinetic Control	6-Nitro (85-90%)	4-Nitro (<10%)	Optimal
20°C - 30°C	Thermodynamic Equilibration	6-Nitro / 4-Nitro mix	4,6-Dinitro	Moderate
>50°C	Oxidative Degradation	Tar / Decomposition	Benzoic acids, Polymers	Critical (Runaway)

Standard Operating Procedure (SOP)

Protocol: Controlled Nitration of 1-Indanone

Designed for 10g scale. Scale-up requires re-evaluation of cooling capacity.

Reagents:

• 1-Indanone (1.0 equiv)

• Conc. Sulfuric Acid (

  , 98%)[2]

• Fuming Nitric Acid (

  ) OR Potassium Nitrate ( ) (1.05 equiv)

Step-by-Step:

• Preparation: Charge a 3-neck round-bottom flask with

  (approx. 5-7 mL per gram of indanone). Cool to -5°C using an ice/salt bath.

• Substrate Addition: Add 1-indanone portion-wise. Note: The solution will turn yellow/orange. Ensure temp stays < 0°C.

• Nitrating Agent Addition (The Critical Step):

  • If using HNO3: Mix HNO3 with H2SO4 (1:1) and add dropwise via an addition funnel.

  • If using KNO3: Add solid KNO3 in small portions over 30-45 minutes.

  • Checkpoint: Internal temperature must never exceed 5°C . If it spikes, stop addition immediately and increase stirring speed.

• Reaction Phase: Once addition is complete, allow the mixture to stir at 0°C for 30 minutes, then remove the ice bath and allow to warm to 20°C for 1 hour.

• Quenching: Pour the reaction mixture slowly onto crushed ice (approx. 5x reaction volume) with vigorous stirring. The product will precipitate as a pale yellow solid.

• Isolation: Filter the solid, wash copiously with water (to remove acid), and dry. Recrystallize from Ethanol/Water if necessary to remove the minor 4-nitro isomer [3].

References

• BenchChem Technical Support. "Troubleshooting low yields in indanone synthesis." BenchChem Knowledge Base. Accessed March 2026. Link

• Olah, G. A., et al. "Nitration: Methods and Mechanisms." VCH Publishers, 1989. (General reference for KNO3/H2SO4 utility).

• Organic Syntheses. "Nitration of aryl ketones." Org.[3] Synth. Coll. Vol. various. (Adapted from standard nitration protocols for deactivated systems). Link

• University of Rochester. "Troubleshooting: How to Improve Yield." Chemistry Department Resources. Link

• IChemE. "Runaway reaction hazards in processing organic nitrocompounds." Loss Prevention Bulletin. Link

Sources

• 1. bkcs.kchem.org [bkcs.kchem.org]
• 2. 8-Nitro-3,5,6,7-tetrahydro-s-indacen-1(2H)-one | 620592-45-2 | Benchchem [benchchem.com]
• 3. Indanone synthesis [organic-chemistry.org]

Reference Data & Comparative Studies

Analytical Comparison Guide: ¹H NMR Interpretation of 5-Methyl-4-nitroindanone (High-Field vs. Benchtop Systems)

Executive Summary

In modern pharmaceutical development, the rapid structural elucidation of synthetic intermediates is critical. The nitration of 5-methyl-1-indanone typically yields a mixture of regiochemical isomers, primarily 5-methyl-4-nitroindanone and 5-methyl-6-nitroindanone. Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for differentiating these isomers based on their distinct proton coupling patterns.

This guide objectively compares the analytical performance of traditional High-Field NMR (400 MHz) against emerging Benchtop NMR (60 MHz) platforms for the structural verification of 5-methyl-4-nitroindanone. By examining the causality behind spin-system physics, sensitivity limits, and spectral resolution, this guide provides researchers with actionable data to optimize their analytical workflows.

Experimental Methodology: A Self-Validating Protocol

To ensure high scientific integrity, NMR acquisition must not be treated as a "black box." The following protocol is designed as a self-validating system , embedding internal controls at every step to guarantee data reliability regardless of the platform used.

Step 1: Sample Preparation & Internal Referencing

• Action: Dissolve the sample in deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

  • High-Field: 2–5 mg of sample.

  • Benchtop: 20–50 mg of sample (required to compensate for lower sensitivity[1]).

• Validation Checkpoint: Visually inspect for complete dissolution. Particulates distort the magnetic field homogeneity, leading to poor shimming and broadened line widths.

Step 2: Tuning, Matching, and Shimming

• Action: Insert the 5 mm NMR tube and initiate the automated or manual shimming gradient routines.

• Validation Checkpoint: The deuterium lock signal must stabilize. Before acquiring the full spectrum, the Full Width at Half Maximum (FWHM) of the TMS peak must measure < 1.0 Hz (High-Field) or < 1.5 Hz (Benchtop).

Step 3: Acquisition Parameters

• Action: Set the relaxation delay (D1) to 2.0 seconds and the pulse angle to 30°.

• Validation Checkpoint: Run a preliminary 1-scan dummy experiment to verify the Receiver Gain (RG) is correctly calibrated and not clipping the Free Induction Decay (FID).

Step 4: Processing & Integration Integrity

• Action: Apply Fourier Transform (FT), zero-order phase correction, and baseline correction.

• Validation Checkpoint: The spectrum is only valid if:

  • The TMS peak is exactly at 0.00 ppm.

  • The residual CHCl₃ solvent peak is exactly at 7.26 ppm.

  • The total integration across all assigned sample peaks sums to exactly 9.0 protons (the exact proton count of 5-methyl-4-nitroindanone).

Fig 1: Self-validating NMR workflow comparing high-field and benchtop acquisition paths.

Comparative Spectral Interpretation

The structural elucidation of 5-methyl-4-nitroindanone relies heavily on differentiating the aliphatic cyclopentanone ring protons and the aromatic protons. The nitro group at C4 strongly deshields the adjacent C5-methyl group and the C3-methylene protons due to its electron-withdrawing nature and magnetic anisotropy.

Table 1: ¹H NMR Spectral Assignments (CDCl₃)

Proton Position	Chemical Shift (δ)	Multiplicity	Integration	High-Field (400 MHz) Observation	Benchtop (60 MHz) Observation
C5-CH₃	~2.45 ppm	Singlet (s)	3H	Sharp, distinct singlet.	Sharp singlet, easily identifiable.
C2-H₂	~2.75 ppm	Multiplet (m)	2H	Resolved AA'BB' multiplet.	Broadened multiplet, partial overlap.
C3-H₂	~3.25 ppm	Multiplet (m)	2H	Resolved AA'BB' multiplet.	Broadened multiplet.
C6-H	~7.50 ppm	Doublet (d)	1H	Clear doublet (J ≈ 8.0 Hz).	Distorted doublet (Roof effect).
C7-H	~7.85 ppm	Doublet (d)	1H	Clear doublet (J ≈ 8.0 Hz).	Distorted doublet (Roof effect).

The Causality of Isomer Differentiation & Spin Physics

The primary analytical goal is confirming the 4-nitro isomer over the 6-nitro isomer. In the 4-nitro isomer, the two aromatic protons (C6 and C7) are ortho to each other, resulting in a mutual coupling constant of J ≈ 8.0 Hz.

While both benchtop and high-field systems provide structural data, their spectral outputs differ drastically due to the physics of magnetic field strength (

). Chemical shift ( ) in ppm is independent of the magnetic field, but the frequency difference in Hertz ( ) is directly proportional to 1[1].

Because scalar coupling (J) remains constant regardless of the magnet, the ratio of

dictates the appearance of the spectrum:

• High-Field (400 MHz): The frequency difference between C6 and C7 is ~140 Hz.

  . Because this ratio is > 10, the protons exist in the weak coupling limit (a first-order AX spin system), yielding two perfectly symmetrical doublets.

• Benchtop (60 MHz): The frequency difference is only ~21 Hz.

  . Because this ratio is < 10, the protons enter the strong coupling limit (a second-order AB spin system). The inner peaks grow taller while the outer peaks shrink—a phenomenon known as the "roof effect"—making traditional peak integration and multiplet extraction more complex 2[2].

Fig 2: Causality of spin-system behavior based on magnetic field strength and coupling ratios.

Performance & Capability Comparison

While high-field NMR remains the undisputed gold standard for complex structural elucidation, benchtop NMR has carved out a vital role in real-time reaction monitoring and QA/QC due to its operational simplicity and lack of cryogen requirements 3[3].

Table 2: Platform Comparison Matrix

Parameter	High-Field NMR (400 MHz)	Benchtop NMR (60 MHz)	Analytical Impact
Magnet Technology	Superconducting (Requires Liquid He/N₂)	Permanent Rare-Earth Magnet	Benchtop allows fume-hood placement; High-field requires dedicated facilities.
Sensitivity (LOD)	~100 µmol/L (16 scans)	~1 mmol/L (16 scans)	Benchtop requires highly concentrated samples or significantly longer acquisition times[1].
Spectral Resolution	High (Minimal signal overlap)	Moderate (Prone to overlap)	Benchtop struggles with complex mixtures but is sufficient for pure 5-methyl-4-nitroindanone.
Turnaround Time	Hours to Days (Core facility queue)	Minutes (At-line analysis)	Benchtop vastly accelerates synthetic workflow decisions.
Capital & Upkeep	High Cost, High Maintenance	Low Cost, Zero Cryogens	Benchtop democratizes NMR access for routine intermediate checking.

Conclusion & Recommendations

For the routine verification of 5-methyl-4-nitroindanone during a multi-step synthesis, Benchtop NMR (60 MHz) is highly recommended as a first-line analytical tool. Despite the second-order "roof effects" observed in the aromatic region, the spectral dispersion is more than sufficient to confirm the ortho-coupling of the 4-nitro isomer and verify the presence of the C5-methyl singlet.

However, if the sample contains a complex mixture of unpurified nitration isomers (e.g., overlapping 4-nitro and 6-nitro derivatives) or if the available sample mass is strictly limited (< 5 mg), escalating the analysis to a High-Field NMR (400+ MHz) platform becomes analytically mandatory to resolve overlapping signals and achieve accurate quantitative integration.

References

• Nanalysis / Squarespace. Benchtop NMR Spectroscopy Market Analysis.
• MDPI. Recent Applications of Benchtop Nuclear Magnetic Resonance Spectroscopy.
• NIH PMC. Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures.
• Labcompare. New Fields and Exciting Applications for Benchtop NMR Instruments.
• Oxford Instruments. High-field to Benchtop NMR Spectroscopy - Part 3.

Sources

• 1. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 2. Comparative Analysis of Benchtop NMR and HPLC‐UV for Illicit Drug Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

mass spectrometry (MS) fragmentation pattern of nitroindanone derivatives

Title: Comparative Guide: Mass Spectrometry Fragmentation of Nitroindanone Derivatives

Executive Summary & Strategic Context

Nitroindanone derivatives are critical pharmacophores in drug discovery, serving as intermediates for anti-inflammatory agents, monoamine oxidase (MAO) inhibitors, and novel anticancer scaffolds. Their analysis presents a specific challenge: distinguishing between positional isomers (e.g., 4-nitro vs. 6-nitro-1-indanone) which often co-elute in rapid LC gradients.

This guide moves beyond basic spectral matching. It provides a mechanistic framework for interpreting the fragmentation of these derivatives, focusing on the competition between radical-driven cleavage (EI) and charge-remote fragmentation (ESI). By understanding the "Ortho Effect" and specific neutral losses, researchers can confidently assign regiochemistry without requiring NMR for every fraction.

Comparative Analysis: Fragmentation Pathways

The fragmentation of nitroindanones is governed by the stability of the bicyclic core and the lability of the nitro group. The table below contrasts the behavior of two key isomers under Electrospray Ionization (ESI) and Electron Ionization (EI).

Table 1: Isomer-Specific Fragmentation Signatures

Feature	4-Nitro-1-Indanone (Ortho-like)	6-Nitro-1-Indanone (Meta-like)	Mechanistic Driver
Primary Loss (ESI+)	[M+H - H₂O]⁺ (High Intensity)	[M+H - OH]⁺ (Low/Medium)	Ortho Effect: Interaction between Nitro-O and Carbonyl/Alkyl H facilitates water loss in the 4-position.
Secondary Loss	[M+H - H₂O - CO]⁺	[M+H - NO₂]⁺	Stability of the resulting indene-like cation vs. radical loss.
EI Base Peak	m/z 133 [M - NO₂]⁺	m/z 133 [M - NO₂]⁺	High energy EI favors direct cleavage of the C-N bond in both.
Diagnostic Ion	m/z 160 [M - OH]⁺	m/z 149 [M - NO]⁺	4-nitro allows H-transfer from C1/C2 to nitro oxygen, leading to OH loss.

Mechanistic Deep Dive (Visualized)

To interpret the spectra accurately, one must visualize the dissociation pathways. The following diagram illustrates the fragmentation cascade for a generic nitro-1-indanone, highlighting the divergence points for isomers.

Figure 1: ESI-MS/MS Fragmentation Pathway of Nitro-1-Indanone

Caption: Fragmentation cascade showing competitive loss of NO/NO2 (red) vs. Ortho-effect driven loss of OH/H2O (green).

Experimental Protocol: Validated Workflow

This protocol is designed to maximize the detection of diagnostic fragment ions. A standard "generic" gradient often fails to separate isomers; this method uses a specific modifier to enhance peak shape for nitro-aromatics.

A. Sample Preparation

• Stock Solution: Dissolve 1 mg of nitroindanone derivative in 1 mL DMSO (1 mg/mL).

• Working Standard: Dilute to 10 µg/mL in 50:50 Methanol:Water (0.1% Formic Acid).

  • Note: Avoid 100% aqueous dilution to prevent precipitation of the hydrophobic core.

B. LC-MS/MS Parameters (Agilent Q-TOF / Thermo Orbitrap)

Parameter	Setting	Rationale
Column	C18 (2.1 x 100 mm, 1.8 µm)	High surface area for isomer resolution.
Mobile Phase A	Water + 0.1% Formic Acid + 5mM Ammonium Formate	Ammonium adducts often stabilize the [M+NH4]+ precursor, yielding cleaner MS2 spectra.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic modifier.
Gradient	5% B to 95% B over 10 min	Slow ramp required to separate 4-nitro and 6-nitro isomers.
Ionization	ESI Positive Mode	Protonation is favored at the carbonyl oxygen.
Collision Energy	Stepped (10, 20, 40 eV)	Critical: Low energy preserves [M-OH]+; high energy reveals core structure.

C. Data Interpretation Logic

• Check Precursor: Confirm [M+H]⁺ (e.g., m/z 178 for nitroindanone).

• Look for "The Gap":

  • A loss of 17 Da (OH) indicates the nitro group is spatially close to an abstractable hydrogen (Ortho position or adjacent alkyl chain).

  • A loss of 30 Da (NO) or 46 Da (NO2) without significant OH loss suggests a sterically isolated nitro group (Meta/Para position).

• Core Confirmation: Look for m/z 133 (Indanone core) and m/z 105 (loss of CO from core) to confirm the bicyclic skeleton is intact.

References

• Fragmentation of Nitroarenes

  • Title: "Mass Spectrometry of Nitro Compounds: Mechanisms and Fragment
  • Source:Journal of Mass Spectrometry.
  • Context: Establishes the fundamental rule of NO vs.

  • URL:

• Differentiation of Isomers

  • Title: "Differentiation of structural isomers in a target drug d
  • Source:PubMed / Analytical Chemistry.
  • Context: Validates the use of relative fragment intensity (e.g., [M-OH]) to distinguish positional isomers.

  • URL:

• Indanone Chemistry

  • Title: "Structural analysis of 2-arylidene-1-indanone derivatives by electrospray ioniz
  • Source:Rapid Communic
  • Context: Specific fragmentation pathways for the indanone core (CO loss, retro-Diels-Alder).

  • URL:

A Researcher's Guide to the FT-IR Analysis of 5-methyl-4-nitro-2,3-dihydroinden-1-one: A Predictive and Comparative Approach

In the landscape of drug development and materials science, the precise characterization of novel chemical entities is paramount. For researchers working with complex organic molecules, Fourier-Transform Infrared (FT-IR) spectroscopy remains an indispensable tool for elucidating functional groups and confirming molecular structure. This guide provides an in-depth analysis of the expected FT-IR spectral features of 5-methyl-4-nitro-2,3-dihydroinden-1-one, a compound of interest in various research domains. Due to the absence of published experimental spectra for this specific molecule, this guide employs a predictive methodology grounded in established spectroscopic principles and comparative data from analogous compounds.

This comprehensive guide will navigate the predicted peak assignments for 5-methyl-4-nitro-2,3-dihydroinden-1-one, offer a comparative analysis with related molecular structures, and provide a detailed experimental protocol for acquiring high-quality FT-IR data.

The Molecular Blueprint: Deconstructing 5-methyl-4-nitro-2,3-dihydroinden-1-one for FT-IR Analysis

To predict the FT-IR spectrum of 5-methyl-4-nitro-2,3-dihydroinden-1-one, we must first dissect its molecular structure to identify the key functional groups that will give rise to characteristic absorption bands.

The molecule comprises:

• A Ketone Group (C=O): Situated within a five-membered ring, this carbonyl group is a strong infrared absorber.

• A Nitro Group (-NO2): Attached to the aromatic ring, the nitro group has two distinct stretching vibrations.

• An Aromatic Ring: The benzene ring exhibits characteristic C-H and C=C stretching and bending vibrations.

• A Methyl Group (-CH3): The methyl substituent on the aromatic ring will have its own C-H stretching and bending modes.

• Aliphatic C-H Bonds: The methylene (-CH2-) groups in the dihydroindenone backbone will produce characteristic alkane-like C-H stretching and bending signals.

By understanding the expected vibrational frequencies of these individual components, we can construct a detailed and predictive FT-IR spectrum.

Predicted FT-IR Peak Assignments for 5-methyl-4-nitro-2,3-dihydroinden-1-one

The following table summarizes the predicted FT-IR absorption bands for 5-methyl-4-nitro-2,3-dihydroinden-1-one, based on established correlation tables and data from similar compounds.

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity
~3100-3000	C-H Stretch	Aromatic	Medium
~2960-2850	C-H Stretch	Aliphatic (CH₃ and CH₂)	Medium to Strong
~1715-1695	C=O Stretch	Ketone (in a five-membered ring)	Strong
~1610-1585	C=C Stretch	Aromatic Ring	Medium
~1550-1530	N-O Asymmetric Stretch	Nitro Group	Strong
~1470-1450	C-H Bend (Scissoring)	Aliphatic (CH₂)	Medium
~1450-1430	C=C Stretch	Aromatic Ring	Medium
~1380-1370	C-H Bend (Symmetric)	Methyl (CH₃)	Medium
~1350-1330	N-O Symmetric Stretch	Nitro Group	Strong
~850-800	C-H Out-of-Plane Bend	Aromatic (substituted)	Strong

Comparative Analysis: Understanding the Influence of Functional Groups

To build confidence in our predicted spectrum, we can compare the expected peak locations with the known FT-IR data of structurally related molecules.

• 2,3-Dihydroinden-1-one (Indanone): The parent indanone molecule provides a baseline for the ketone and the dihydroindenone framework. Experimental spectra of 1-indanone show a strong carbonyl (C=O) absorption around 1700 cm⁻¹.[1][2] The presence of the electron-withdrawing nitro group in our target molecule is expected to slightly shift this C=O stretch to a higher wavenumber. Aromatic C-H stretches are observed above 3000 cm⁻¹, and C=C stretching bands appear in the 1600-1450 cm⁻¹ region.[3][4][5][6]

• Nitroarenes (e.g., Nitrobenzene, Nitrotoluene): Aromatic nitro compounds are characterized by two strong absorption bands corresponding to the asymmetric and symmetric stretching of the N-O bond.[7][8] For nitrobenzene, these are typically observed around 1525 cm⁻¹ and 1350 cm⁻¹.[9] The presence of a methyl group, as in 4-nitrotoluene, can slightly alter the positions of these bands.[10] We anticipate similar strong absorptions for 5-methyl-4-nitro-2,3-dihydroinden-1-one in these regions.

• Methylated Aromatics (e.g., Toluene): The methyl group introduces characteristic C-H stretching vibrations around 2920 cm⁻¹ and bending vibrations near 1450 cm⁻¹ and 1375 cm⁻¹.[11][12] These peaks will likely be present in the spectrum of our target molecule, potentially overlapping with the aliphatic C-H absorptions from the five-membered ring.

By synthesizing this information, we can see how the FT-IR spectrum of 5-methyl-4-nitro-2,3-dihydroinden-1-one is a composite of the characteristic absorptions of its constituent functional groups, with slight shifts in peak positions due to their electronic interactions within the molecule.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum

For a solid sample such as 5-methyl-4-nitro-2,3-dihydroinden-1-one, the potassium bromide (KBr) pellet method is a standard and reliable technique for obtaining a high-quality FT-IR spectrum.

Materials:

• 5-methyl-4-nitro-2,3-dihydroinden-1-one (1-2 mg)

• FT-IR grade Potassium Bromide (KBr), desiccated (150-200 mg)

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FT-IR spectrometer

Procedure:

• Drying: Gently heat the KBr powder in an oven at 110°C for at least 2 hours to remove any adsorbed water, which can interfere with the spectrum in the O-H stretching region. Cool in a desiccator.

• Sample Grinding: Place a small amount of KBr (approximately 20-30 mg) into the agate mortar and grind to a fine, consistent powder.

• Sample Mixing: Add 1-2 mg of the 5-methyl-4-nitro-2,3-dihydroinden-1-one sample to the ground KBr in the mortar.

• Homogenization: Gently but thoroughly grind the sample and KBr together for 1-2 minutes until a homogenous mixture is obtained. The mixture should have a uniform, fine consistency.

• Pellet Pressing: Transfer the mixture to the pellet-forming die. Assemble the die and place it in the hydraulic press. Apply pressure (typically 7-10 tons) for 2-3 minutes to form a transparent or translucent pellet.

• Spectrum Acquisition: Carefully remove the KBr pellet from the die and place it in the sample holder of the FT-IR spectrometer.

• Background Collection: With the sample chamber empty, collect a background spectrum. This will account for any atmospheric CO₂ and water vapor.

• Sample Analysis: Place the KBr pellet in the beam path and collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually recorded over the range of 4000-400 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

FT-IR Analysis Workflow

The following diagram illustrates the key stages of FT-IR analysis, from sample preparation to spectral interpretation.

Caption: Workflow for FT-IR analysis of a solid sample.

Conclusion

References

• University of California, Los Angeles. (n.d.). Infrared of nitro compounds. Chemistry LibreTexts. [Link]

• Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. [Link]

• National Center for Biotechnology Information. (n.d.). 1-Indanone. PubChem. [Link]

• University of California, Davis. (n.d.). IR Chart. Chemistry LibreTexts. [Link]

• Northern Illinois University Department of Chemistry and Biochemistry. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. [Link]

• National Institute of Standards and Technology. (n.d.). 1H-Inden-1-one, 2,3-dihydro-. NIST Chemistry WebBook. [Link]

• University of California, Santa Cruz. (n.d.). IR Tables. [Link]

• University of California, Los Angeles. (n.d.). IR: nitro groups. Chemistry LibreTexts. [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, nitro-. NIST Chemistry WebBook. [Link]

• Ramalingam, S., Periandy, S., Govindarajan, M., & Mohan, S. (2010). FTIR and FTRaman spectra, assignments, ab initio HF and DFT analysis of 4-nitrotoluene. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 75(4), 1308–1314. [Link]

• Smith, B. C. (2023, August 16). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy. [Link]

• OpenStax. (2023, September 20). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. [Link]

• University of California, Los Angeles. (n.d.). IR: aromatics. Chemistry LibreTexts. [Link]

• LibreTexts. (2024, September 26). 15.7: Spectroscopy of Aromatic Compounds. Chemistry LibreTexts. [Link]

• OpenStax. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry. [Link]

Sources

• 1. 1-Indanone | C9H8O | CID 6735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H-Inden-1-one, 2,3-dihydro- [webbook.nist.gov]
• 3. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 15.7 Spectroscopy of Aromatic Compounds - Organic Chemistry | OpenStax [openstax.org]
• 7. Chemistry: Infrared of nitro compounds [openchemistryhelp.blogspot.com]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. Benzene, nitro- [webbook.nist.gov]
• 10. FTIR and FTRaman spectra, assignments, ab initio HF and DFT analysis of 4-nitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. eng.uc.edu [eng.uc.edu]

Comparative Guide: Synthetic Routes for 4-Nitro vs. 5-Nitro Indanone Isomers

This guide provides a technical comparison of synthetic strategies for accessing 4-nitro-1-indanone and 5-nitro-1-indanone. These isomers are critical scaffolds in medicinal chemistry, particularly for developing bioactive heterocycles, yet they require distinct synthetic logic due to the electronic directing effects of the nitro group.

Executive Summary

The synthesis of nitro-substituted indanones is governed by the Regioselectivity Paradox . Direct nitration of 1-indanone is operationally simple but regiochemically flawed for accessing the 4- and 5-isomers specifically.

• 4-Nitro-1-indanone: A minor byproduct of direct nitration. High-purity synthesis requires a de novo cyclization strategy starting from ortho-substituted precursors.

• 5-Nitro-1-indanone: Inaccessible via direct nitration. Must be synthesized via cyclization of meta-substituted phenylpropionic acid derivatives.

• 6-Nitro-1-indanone: The thermodynamic major product of direct nitration (included for comparative context).

Quick Selection Matrix

Target Isomer	Preferred Route	Key Precursor	Yield Potential	Regiopurity
4-Nitro	Intramolecular Friedel-Crafts	3-(2-nitrophenyl)propanoic acid	Moderate (40-60%)	High (>98%)
5-Nitro	Intramolecular Friedel-Crafts	3-(3-nitrophenyl)propanoic acid	Moderate (50-70%)	High (requires separation from 7-nitro trace)
6-Nitro	Direct Nitration	1-Indanone	High (70-80%)	Moderate (mixed with 4-nitro)

Route Analysis & Mechanistic Logic

A. The Limitation of Direct Nitration

Direct nitration of 1-indanone using HNO₃/H₂SO₄ is dominated by the directing effects of the alkyl ring (activating, ortho/para director) versus the carbonyl group (deactivating, meta director).

• Mechanism: The alkyl bridge at positions 2 and 3 activates positions 4 and 6. The carbonyl at position 1 deactivates position 6 (para) and 4 (ortho) less than it deactivates 5 and 7 (meta). However, the activation from the alkyl group dominates.

• Outcome: The major product is 6-nitro-1-indanone (para to the alkyl bridge). The 4-nitro isomer is formed as a minor product. The 5-nitro isomer is not formed because position 5 is meta to the alkyl activator and ortho to the carbonyl deactivator.

B. The "De Novo" Cyclization Strategy (Recommended)

To achieve high regioselectivity, the aromatic ring must be pre-functionalized before the cyclopentanone ring is formed. The standard method involves the Intramolecular Friedel-Crafts Acylation of nitro-substituted hydrocinnamic acids (3-phenylpropanoic acids).

Pathway for 4-Nitroindanone

• Precursor: 3-(2-nitrophenyl)propanoic acid.

• Cyclization Logic: The acid chloride attacks the aromatic ring. The position ortho to the alkyl chain (position 6 of the benzene ring) is the only accessible site for 5-membered ring closure.

• Result: The nitro group, originally ortho to the chain, ends up at position 4 of the indanone system.

Pathway for 5-Nitroindanone

• Precursor: 3-(3-nitrophenyl)propanoic acid.

• Cyclization Logic: The precursor has a nitro group in the meta position relative to the propanoic acid chain. Cyclization can theoretically occur at:

  • Position 6 (Para to NO₂): Sterically unhindered. Favored. Yields 5-nitroindanone .

  • Position 2 (Ortho to NO₂): Sterically hindered (sandwiched between chain and nitro). Disfavored. Yields 7-nitroindanone .

• Result: The reaction is highly selective for the 5-nitro isomer due to steric constraints preventing 7-nitro formation.

Visualization of Synthetic Logic

Caption: Comparative flow of direct nitration vs. regioselective cyclization pathways.

Detailed Experimental Protocols

Protocol A: Synthesis of 4-Nitro-1-indanone

Target: High purity 4-nitro isomer. Precursor: 3-(2-nitrophenyl)propanoic acid (commercially available or synthesized via Knoevenagel condensation of 2-nitrobenzaldehyde and malonic acid followed by reduction).

Step-by-Step Methodology:

• Acid Chloride Formation:

  • In a dry round-bottom flask, dissolve 10.0 g (51 mmol) of 3-(2-nitrophenyl)propanoic acid in 50 mL of anhydrous dichloromethane (DCM).

  • Add 1.2 equivalents of thionyl chloride (SOCl₂) and a catalytic amount of DMF (2-3 drops).

  • Reflux for 2 hours under inert atmosphere (N₂) until gas evolution ceases.

  • Concentrate in vacuo to remove excess SOCl₂. The resulting yellow oil is the crude acid chloride.

• Friedel-Crafts Cyclization:

  • Redissolve the crude acid chloride in 100 mL of anhydrous DCM.

  • Cool the solution to 0°C in an ice bath.

  • Add 1.5 equivalents of Aluminum Chloride (AlCl₃) portion-wise. Note: Nitro groups deactivate the ring, so a strong Lewis acid like AlCl₃ is preferred over Polyphosphoric Acid (PPA) for better conversion.

  • Allow the mixture to warm to room temperature and stir for 12 hours.

• Quenching & Workup:

  • Pour the reaction mixture carefully onto 200 g of crushed ice/HCl mixture.

  • Extract with DCM (3 x 50 mL). Wash combined organics with saturated NaHCO₃ and brine.[1]

  • Dry over anhydrous MgSO₄ and concentrate.[1][2]

• Purification:

  • Recrystallize from Ethanol/Water (9:1) to obtain pale yellow needles.

  • Expected Yield: 45-60%.

Protocol B: Synthesis of 5-Nitro-1-indanone

Target: 5-nitro isomer (avoiding 7-nitro byproduct). Precursor: 3-(3-nitrophenyl)propanoic acid.

Step-by-Step Methodology:

• Acid Chloride Formation:

  • Follow the same procedure as Protocol A using 3-(3-nitrophenyl)propanoic acid.

• Friedel-Crafts Cyclization:

  • Use AlCl₃ (1.5 - 2.0 equiv) in DCM or 1,2-dichloroethane.

  • Critical Optimization: Running the reaction at slightly elevated temperatures (40°C) may be necessary due to the stronger deactivation at the para position relative to the closure site, but room temperature is usually sufficient for the acid chloride.

• Purification (Isomer Separation):

  • The crude mixture will contain predominantly 5-nitroindanone (>90%) and trace 7-nitroindanone.

  • Column Chromatography: Silica gel stationary phase.

  • Eluent: Gradient of Hexanes:Ethyl Acetate (starting 90:10 to 70:30). The 7-nitro isomer (more hindered, less polar interaction) typically elutes slightly before the 5-nitro isomer.

  • Recrystallization: If chromatography is not viable, repeated recrystallization from Methanol often enriches the 5-nitro isomer due to better packing of the symmetric para-substituted-like structure.

Performance Comparison Data

The following table contrasts the "Direct Nitration" route against the "Cyclization" route for accessing specific isomers.

Metric	Direct Nitration (of Indanone)	Cyclization (Acid Chloride Method)
Primary Product	6-Nitroindanone (Major)	Targeted Isomer (4- or 5-Nitro)
4-Nitro Yield	< 15% (difficult separation)	45-60% (clean conversion)
5-Nitro Yield	0% (Not formed)	50-70%
Reaction Time	1-2 Hours	12-16 Hours (2 steps)
Purification Load	High (Isomer separation required)	Low (Mainly reagent removal)
Scalability	High	Moderate (Acid chloride step is sensitive)

Troubleshooting & Optimization

• Low Yield in Cyclization: The nitro group is a strong deactivator. If AlCl₃ fails, consider using Triflic Acid (TfOH) or Superacid conditions, though these are harder to scale.

• Polymerization: Avoid heating the PPA reaction too high (>100°C) if using PPA instead of the Acid Chloride route. The Acid Chloride/AlCl₃ route at 0°C -> RT is generally cleaner for nitro-compounds.

• Safety: The nitration of indanone is exothermic. The Friedel-Crafts cyclization releases HCl gas; use a scrubber.

References

• Regioselectivity of Indanone Nitration

  • Study on the nitration orientation of 1-indanone and the isol

  • Source: (General reference for EAS directing effects).

• Cyclization of Phenylpropionic Acids

  • Intramolecular Friedel-Crafts acylation of substituted 3-phenylpropanoic acids.

  • Source: [Organic Syntheses, Coll.[3] Vol. 3, p. 591]([Link])

• Synthesis of 4-Nitroindanone Precursors

  • Preparation of 3-(2-nitrophenyl)

  • Source:

• General Indanone Synthesis Review

  • Synthesis of 1-indanones with a broad range of biological activity.[4]

  • Source:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. preprints.org [preprints.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Synthesis of 1-indanones with a broad range of biological activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Comparison Guide: Spectroscopic Characterization of 5-Methyl-4-Nitro-1-Indanone

This guide serves as a high-level technical resource for the spectroscopic validation and characterization of 2,3-dihydro-5-methyl-4-nitro-1H-Inden-1-one (commonly 5-methyl-4-nitro-1-indanone). It addresses the critical challenge of distinguishing this specific regioisomer from its synthetic byproducts, a frequent bottleneck in the development of indanone-based pharmaceutical scaffolds.

Executive Summary & Structural Context[1][2][3][4]

In medicinal chemistry, the indanone core is a "privileged structure," serving as a precursor for anti-inflammatory agents, acetylcholinesterase inhibitors (Alzheimer's research), and agrochemicals. The introduction of a nitro group at the C4 position of 5-methyl-1-indanone is synthetically demanding due to the directing effects of the aromatic substituents.

The Core Challenge: Nitration of 5-methyl-1-indanone typically yields a mixture of two primary regioisomers:

• Target: 4-nitro -5-methyl-1-indanone (Sterically crowded, often the minor product without optimized conditions).

• Alternative (Impurity): 6-nitro -5-methyl-1-indanone (Less sterically hindered).

Reliable differentiation between these isomers cannot rely solely on Mass Spectrometry (identical MW: 191.18 Da). This guide prioritizes NMR spectroscopy and NOE (Nuclear Overhauser Effect) experiments as the gold standard for performance validation.

Structural Analysis & Theoretical Basis

To validate the specific isomer 2,3-dihydro-5-methyl-4-nitro-1H-Inden-1-one , one must understand the proton environments on the aromatic ring.

• Structure: 1-Indanone core.[1][2]

• Substituents: Methyl at C5, Nitro at C4.

• Remaining Aromatic Protons: H6 and H7.

The "Smoking Gun" Distinction

The performance of your characterization relies on identifying the coupling pattern of the remaining aromatic protons.

Feature	Target: 4-Nitro Isomer	Alternative: 6-Nitro Isomer
Proton Positions	H6 and H7 are adjacent (Ortho ).	H4 and H7 are separated by substituents (Para ).
Coupling Constant ( )	~7.5 – 8.5 Hz (Strong doublet).	< 1.0 Hz (Singlet or weak meta-coupling).
NOE Signal	NOE between Methyl (C5) and H6.	NOE between Methyl (C5) and H4.

Comparative Spectroscopic Analysis

A. Nuclear Magnetic Resonance (NMR) Performance

Methodology: 400 MHz or higher, CDCl3 solvent, TMS internal standard.

1H NMR Signature (Target Molecule)

• Aromatic Region (7.0 - 8.0 ppm): You must observe an AB system . Two doublets interacting with a coupling constant (

  ) of approximately 8.0 Hz.[3] This confirms the protons are neighbors (H6 and H7).

• Methyl Group (2.3 - 2.6 ppm): A sharp singlet. In the 4-nitro isomer, this methyl group is flanked by the nitro group (C4) and a proton (C6).

• Aliphatic Ring (2.6 - 3.2 ppm): Two triplets (or multiplets) corresponding to the C2 and C3 methylene protons.

1H NMR Signature (Alternative 6-Nitro Isomer)

• Aromatic Region: Two distinct singlets . Since H4 and H7 are para to each other, they do not split each other significantly.

• Differentiation: If your spectrum shows two singlets in the aromatic region, you have isolated the wrong isomer (or a mixture).

B. Infrared (IR) Spectroscopy

Methodology: FT-IR (ATR or KBr pellet).

• Carbonyl (

  ): The nitro group is electron-withdrawing. Compared to the precursor (5-methyl-1-indanone, cm ), the 4-nitro derivative will show a shift to higher wavenumbers ( cm ) due to the inductive effect, though conjugation effects can vary this.

• Nitro (

  ): Distinct symmetric and asymmetric stretches at 1530 cm and 1350 cm . These bands are absent in the non-nitrated precursor.

C. Mass Spectrometry (MS)

Methodology: GC-MS (EI) or LC-MS (ESI).

• Molecular Ion (

  ): 191 m/z.

• Ortho Effect (Fragmentation): The 4-nitro isomer has the nitro group spatially close to the C3 methylene protons (peri-interaction) and the C5 methyl. Under Electron Impact (EI), "ortho effects" often lead to unique fragmentation pathways, such as the loss of an OH radical (

  ) if a rearrangement occurs involving the nitro oxygen and benzylic hydrogens. The 6-nitro isomer lacks this specific proximity to the C3 bridgehead.

Data Presentation: Performance Comparison

The following table contrasts the target molecule with its primary alternative (regioisomer) and precursor.

Parameter	Target: 5-Me-4-NO2-Indanone	Alternative: 5-Me-6-NO2-Indanone	Precursor: 5-Me-Indanone
Molecular Weight	191.18	191.18	146.19
Aromatic 1H NMR	2 Doublets ( Hz)	2 Singlets	Multiplet (3H)
NOE Correlation	Me(C5) H6 (Ortho)	Me(C5) H4 (Ortho)	Me(C5) H4 & H6
Melting Point	High ( C)	High ( C)	C
C=O[1][4][5][6] IR Shift	cm	cm	cm
Synthetic Yield	Often Lower (Steric hindrance)	Often Higher (Less hindered)	N/A (Starting Material)

*Note: Nitro-indanones generally exhibit high melting points. Exact values depend on recrystallization solvent and purity.

Experimental Protocols

Workflow: Regio-Controlled Characterization

This protocol ensures you are not characterizing a mixture.

• Crude Isolation: Following nitration (e.g., KNO3/H2SO4), quench reaction on ice. Extract with DCM.[7]

• TLC Screening: Use Hexane:Ethyl Acetate (80:20). The 4-nitro isomer (more polar/chelated) often has a slightly different Rf than the 6-nitro isomer.

• Purification: Flash column chromatography is mandatory . Recrystallization alone often co-crystallizes isomers.

• Validation: Perform 1H NMR on fractions. Combine only those showing clear doublet coupling in the aromatic region.

Visualization of Structural Logic (NOE)

The following diagram illustrates the Nuclear Overhauser Effect (NOE) correlations necessary to prove the structure.

Caption: Diagnostic NOE correlations. Irradiating the Methyl group reveals adjacent protons. In the Target (4-nitro), the Methyl is adjacent to H6. In the Isomer (6-nitro), the Methyl is adjacent to H4.

Visualization: Analytical Workflow

Caption: Decision tree for purification. NMR coupling patterns are the critical "gate" for accepting the correct fraction.

References

• BenchChem. (2025).[1][7] A Spectroscopic Comparison of Substituted Indanones: A Guide for Researchers. Retrieved from

• Organic Syntheses. (2008). Regioselective Synthesis of Substituted Indanones. Org. Synth. 2008, 85, 64-71.[8] Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 4418431, 4-Methyl-1-indanone. Retrieved from

• Palasek, B., et al. (1997). Nitrogen NMR shieldings of 2-amino-5-nitro-6-methylpyridines. (Analogous nitro-methyl aromatic systems). Retrieved from

• Sigma-Aldrich. (2025). 5-Methyl-1-indanone Product Specification. Retrieved from

Sources

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• 4. 5-Nitro-2,3-dihydro-1H-inden-1-one | C9H7NO3 | CID 12341285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]
• 6. 1H-Indene, 2,3-dihydro-5-methyl- (CAS 874-35-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Organic Syntheses Procedure [orgsyn.org]

Distinguishing 5-Methyl-4-Nitroindanone from Structural Isomers

This guide provides a definitive technical workflow for distinguishing 5-methyl-4-nitroindanone from its primary structural isomer, 5-methyl-6-nitroindanone .[1] It is designed for researchers requiring rigorous structural validation in drug discovery and organic synthesis.[1][2]

Executive Summary & Isomer Landscape[1][2]

In the synthesis of functionalized indanones—critical scaffolds for kinase inhibitors and GPCR ligands—the nitration of 5-methyl-1-indanone presents a classic regioselectivity challenge.[1] The directing effects of the 5-methyl group (ortho/para activating) and the 1-carbonyl group (meta deactivating) act cooperatively to direct electrophiles to positions C4 and C6 .[1]

Consequently, the reaction mixture typically contains two isomers that are difficult to distinguish by low-resolution MS or simple TLC:

• 5-Methyl-6-nitroindanone (Major Isomer): Formed at the less sterically hindered position.[1][2]

• 5-Methyl-4-nitroindanone (Target/Minor Isomer): Formed at the "bay" position, sterically crowded by the adjacent cyclopentanone ring.[1]

Distinguishing these isomers relies not on mass spectrometry (as they are isobaric, MW 191.18), but on 1H NMR coupling constants and NOESY correlations .[1][3]

Analytical Comparison: The Definitive Identification Matrix

The following table summarizes the critical spectral differences. The "Gold Standard" for identification is the Aromatic Proton Coupling Pattern .[1]

Table 1: Comparative Analytical Data

Feature	5-Methyl-4-nitroindanone	5-Methyl-6-nitroindanone	Structural Basis
Aromatic Proton Coupling	Doublets (J ≈ 8.0 Hz)	Singlets (J ≈ 0 Hz)	Key Differentiator
Proton Positions	H6 and H7 are Ortho	H4 and H7 are Para	Ortho coupling is strong; Para is negligible.[1][2]
NOESY Correlation	Me(5) ↔ H6 (Strong)	Me(5) ↔ H4 (Strong)	Spatial proximity of Methyl group to adjacent proton.[1][3]
13C NMR (C=O)	Shielded relative to isomer	Deshielded relative to isomer	Nitro at C4 exerts field effect on Carbonyl (C1).[1][3]
Regiochemical Origin	Kinetic/Steric Minor Product	Thermodynamic/Steric Major Product	C4 is sterically crowded by the C3-C9 bond.[1][2]

Detailed Experimental Protocols

Protocol A: 1H NMR Identification Workflow

Objective: To unambiguously assign the regiochemistry of the nitro group.

Materials:

• Solvent: CDCl₃ or DMSO-d6 (DMSO is preferred if solubility is poor).[1][3]

• Instrument: 400 MHz NMR or higher.[1][2]

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5–10 mg of the isolated solid in 0.6 mL of deuterated solvent. Ensure the solution is free of paramagnetic impurities (iron filings from reduction steps).[1]

• Acquisition: Acquire a standard 1H spectrum (16 scans).[1]

• Analysis of Aromatic Region (7.0 – 8.5 ppm):

  • Scenario A (4-Nitro Isomer): Look for two distinct doublets.[1][2] Calculate the coupling constant (

    ).[1] If , the protons are on adjacent carbons (C6 and C7).[1][3] This confirms the 4-nitro structure.[1]

  • Scenario B (6-Nitro Isomer): Look for two distinct singlets.[1] If the peaks appear as singlets (or have minute meta-coupling

    ), the protons are separated by a substituent (C4 and C7 are separated by substituents at C5 and C6).[1][3] This confirms the 6-nitro structure.[1]

• Validation (NOESY): Run a 2D NOESY experiment.

  • Irradiate the Methyl singlet (~2.6 ppm).[1]

  • Observe the aromatic region.

  • If NOE is observed to a doublet (H6), it is the 4-nitro isomer.[1][2][3]

  • If NOE is observed to a singlet (H4), it is the 6-nitro isomer.[1][2][3]

Protocol B: Synthesis & Separation (Origin of Isomers)

Context: Understanding the synthesis helps anticipate the impurity profile.[1]

• Nitration: Treat 5-methyl-1-indanone with

  at 0°C.

• Quench: Pour onto ice water.

• Separation: The 6-nitro isomer typically precipitates first or is less soluble in ethanol.[1][2] The 4-nitro isomer often remains in the mother liquor or requires column chromatography (Silica gel; Hexane/EtOAc gradient).[1]

  • Note: The 4-nitro isomer is more polar due to the dipole alignment of the nitro group and the carbonyl in the "bay" region.[1]

Decision Logic Visualization

The following diagram illustrates the logical flow for determining the isomer identity based on spectral data.

Figure 1: Structural determination decision tree based on 1H NMR coupling constants and NOE correlations.

Scientific Rationale (Mechanism)[1][3][4][5][6]

The structural distinction relies on the Karplus relationship and standard substitution patterns of the benzene ring:

• Ortho-Coupling (4-Nitro Isomer): In the 4-nitro isomer, the positions C6 and C7 are unsubstituted.[1][2] These carbons are adjacent.[1] Protons on adjacent aromatic carbons couple strongly through three bonds (

  ), typically resulting in a splitting of 7–9 Hz.[1][3]

• Para-Coupling (6-Nitro Isomer): In the 6-nitro isomer, the unsubstituted carbons are C4 and C7.[1][2] These are separated by two carbons (C5 and C6).[1] There is no direct through-bond coupling pathway for

  .[1] The four-bond ( ) or five-bond coupling is usually negligible (< 1 Hz), resulting in singlets.[1][3]

• Steric Argument: The formation of the 4-nitro isomer is disfavored because the electrophile (

  ) must approach the "bay region" between the methyl group and the cyclopentanone ring.[1] This makes the 4-nitro isomer the minor product, often requiring careful chromatography to isolate from the bulk 6-nitro product.[1]

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 2795093, 6-Methyl-1-indanone. Retrieved from [Link][1][2][3]

• Organic Syntheses. (2011). Regioselective Nitration of Indanones. Organic Syntheses, Coll. Vol. 10. Retrieved from [Link]

• University of Illinois. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents. Organic Process Research & Development. Retrieved from [Link][1][3][4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. db-thueringen.de [db-thueringen.de]
• 4. scs.illinois.edu [scs.illinois.edu]

Safety & Regulatory Compliance

1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro- proper disposal procedures

As a Senior Application Scientist, I approach the handling and disposal of nitroaromatic compounds not merely as a regulatory checklist, but as a precise chemical engineering challenge. 1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro- (CAS: 66773-14-6), commonly referred to as 5-methyl-4-nitroindanone, belongs to a class of molecules that are notoriously recalcitrant in the environment and inherently energetic.

To ensure absolute laboratory safety and environmental compliance, we must move beyond basic disposal codes and understand the molecular behavior of this compound. The following guide provides a self-validating, causally-driven operational protocol for the safe handling and destruction of this specific nitroaromatic ketone.

Mechanistic Toxicology & Chemical Hazards (The "Why")

Before handling 5-methyl-4-nitroindanone, you must understand why it dictates stringent disposal protocols.

• Toxicological Mechanism: The primary hazard of nitroaromatic compounds stems from their biological redox cycling. In vivo, flavoenzymes catalyze a single-electron reduction of the nitro group, forming a highly reactive 1[1]. In the presence of molecular oxygen, this radical transfers its electron to O₂, generating superoxide anions (O₂•⁻) and regenerating the parent nitroaromatic. This futile cycle causes massive oxidative stress, lipid peroxidation, and DNA damage[2][3].

• Environmental Recalcitrance: Why can't this be sent to standard biological wastewater treatment? The strongly electron-withdrawing nature of the nitro group makes the aromatic ring highly electron-deficient. This severely inhibits electrophilic attack by the dioxygenase enzymes used by aerobic bacteria, rendering the molecule4[5][4].

• Thermal & Shock Sensitivity: Like many crystalline nitroaromatics, the high energy of the carbon-nitro bonds means the compound can exhibit localized thermal instability. Friction or complete desiccation can6[6].

Operational Safety & Handling Protocol

• Friction Avoidance: Never grind solid 5-methyl-4-nitroindanone in a mortar and pestle. Causality: Grinding generates localized hot spots that can trigger a deflagration event[6]. Always use gentle sweeping or scraping with non-sparking spatulas (e.g., PTFE-coated).

• Crystallization Control: During purification, if the compound "oils out" rather than crystallizing, do not force rapid cooling. Causality: Rapid cooling traps solvent and impurities within the matrix, complicating downstream drying and increasing the risk of localized heating during solvent evaporation[7].

• Incompatibilities: Strictly isolate from strong bases (which can form reactive anionic species) and strong reducing agents (which violently reduce the nitro group to an amine)[8].

Self-Validating Disposal Methodologies

Every disposal workflow must be a closed-loop system where the success of the destruction or removal is analytically verified.

Protocol A: Aqueous Effluent Treatment (GAC/SPE)

Because 5-methyl-4-nitroindanone is toxic to aquatic life, aqueous washings cannot go down the drain.

• Adsorption: Pass the aqueous waste through a Granular Activated Carbon (GAC) bed or Solid-Phase Extraction (SPE) cartridge[6][9].

• Self-Validation (The Loop): Do not assume the GAC bed is working. Monitor the column effluent using reversed-phase HPLC (EPA Method 8330B standards, UV detection at ~254 nm).

• Action: The complete absence of the nitroaromatic peak validates the adsorption efficiency. If a peak appears, the carbon bed is exhausted. The effluent must be recycled, and the spent carbon collected for incineration[6][9].

Protocol B: Solid & Neat Waste Destruction

• Phlegmatization: Before packaging pure solid waste, lightly dampen (phlegmatize) the crystals with a compatible high-boiling solvent or water. Causality: This desensitizes the material against friction during transit[9].

• Incineration: Route the sealed, labeled high-density polyethylene (HDPE) containers to a licensed facility for high-temperature rotary kiln incineration (>1000°C).

• Self-Validation (The Loop): Retain the Certificate of Destruction (CoD) from the facility, which validates that the temperature and residence time were sufficient to completely mineralize the compound into CO₂, H₂O, and NOₓ, preventing environmental leaching[5][10].

Protocol C: Chemical Spill Deactivation

For benchtop spills, physical wiping is insufficient and risks friction.

• Chemical Reduction: Apply a specialized chemical reductant (such as a dithionite-based reagent or commercial 10 solution) directly to the spill[10].

• Causality: These reagents rapidly reduce the nitro group to an amine and cleave the aromatic ring at room temperature, permanently destroying the explosive and toxic hazard before physical cleanup begins[10].

Quantitative Waste Stream Summary

Waste Category	Primary Contaminant State	Recommended Treatment Protocol	Analytical Validation Method
Neat Solid	Pure crystalline/powder	Phlegmatization + High-Temp Incineration	Certificate of Destruction (CoD)
Aqueous Effluent	Dissolved (<1 mg/L)	GAC Adsorption / SPE	Reversed-Phase HPLC (EPA 8330B)
Organic Solvents	High concentration dissolved	Solvent Blending + Incineration	GC-ECD or HPLC profiling
Lab Consumables	Trace surface contamination	Solid Hazardous Waste (Incineration)	Visual inspection / Wipe tests

Disposal Workflow Visualization

The following diagram maps the logical flow of the self-validating disposal process, ensuring no hazardous material escapes the containment loop.

Self-Validating Disposal Workflow for Nitroaromatic Waste Streams

References

• 1 - SciELO

• 2 - PubMed / NIH

• 3 - Environmental Toxicology and Chemistry / Oxford Academic

• 5 - Springer

• 4 - MDPI

• 6 - U.S. Environmental Protection Agency

• 7 - Benchchem

• 9 - RSC Publishing

• 8 - ACS Publications

• 10 - MuniRem Environmental

Sources

• 1. scielo.br [scielo.br]
• 2. Nitroaromatic compounds: Environmental toxicity, carcinogenicity, mutagenicity, therapy and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. mdpi.com [mdpi.com]
• 5. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 6. epa.gov [epa.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Efficient preparation of adsorption beds from polycarbonate and cotton fabric wastes: removal of nitroaromatic pollutants from water - Environmental Science: Water Research & Technology (RSC Publishing) DOI:10.1039/D5EW00669D [pubs.rsc.org]
• 10. MuniRem® Technology – An On-Site Treatment Solution for Explosives and Heavy Metals in Wastewater - Munirem Environmental [munirem.com]